2-Methoxy-5-methylnicotinonitrile

• CAS: 149379-73-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-Methoxy-5-methylnicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical properties of 2-Methoxy-5-methylnicotinonitrile, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited availability of extensive experimental data in publicly accessible literature, this guide synthesizes information from chemical supplier databases and extrapolates expected properties based on structural analogs. The document is intended to serve as a foundational resource for researchers, providing essential data for handling, characterization, and further investigation of this molecule.

Introduction

2-Methoxy-5-methylnicotinonitrile, with the Chemical Abstracts Service (CAS) registry number 149379-73-7 , is a substituted pyridine derivative. Its structure, featuring a methoxy group, a methyl group, and a nitrile functional group on the pyridine ring, makes it a versatile scaffold for the synthesis of more complex molecules with potential biological activity. Understanding the fundamental physical and chemical properties of this compound is paramount for its effective utilization in research and development, ensuring proper handling, experimental design, and interpretation of results.

Chemical Identity and Structure

The molecular structure of 2-Methoxy-5-methylnicotinonitrile is characterized by a pyridine ring substituted at the 2-, 5-, and 3-positions with a methoxy, methyl, and cyano group, respectively.

Molecular Formula: C₈H₈N₂O[1]

Molecular Weight: 148.16 g/mol [1]

IUPAC Name: 2-Methoxy-5-methylpyridine-3-carbonitrile

SMILES Code: N#CC1=C(OC)N=CC(C)=C1[1]

Caption: 2D structure of 2-Methoxy-5-methylnicotinonitrile.

Physical Properties

Property	Value/Information	Source
Physical Form	Solid. One supplier describes it as an off-white solid.	Fluorochem, Sigma-Aldrich
Melting Point	Not available.	N/A
Boiling Point	Not available.	N/A
Solubility	Not available. Based on its structure, it is expected to have limited solubility in water and be soluble in common organic solvents like dichloromethane, chloroform, and methanol.	N/A
Purity	Typically offered at ≥95% or ≥98% purity by commercial suppliers.	BLD Pharm, Fluorochem
Storage	Recommended to be stored sealed in a dry environment at 2-8°C.	BLD Pharm[1]

Spectroscopic Data

While specific spectra are not publicly available, the expected spectroscopic characteristics can be predicted based on the functional groups present in the molecule. Researchers are advised to obtain compound-specific analytical data for confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, a singlet for the methoxy group protons (typically around 3.9-4.1 ppm), and a singlet for the methyl group protons (typically around 2.3-2.5 ppm). The chemical shifts of the aromatic protons will be influenced by the electronic effects of the substituents.

• ¹³C NMR: The carbon NMR spectrum will display signals for the eight unique carbon atoms in the molecule. The nitrile carbon will appear in the characteristic downfield region (around 115-120 ppm). The carbons of the pyridine ring will resonate in the aromatic region, and their chemical shifts will be dependent on the substitution pattern. The methoxy and methyl carbons will have characteristic signals in the upfield region.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Methoxy-5-methylnicotinonitrile should exhibit characteristic absorption bands for its functional groups:

Functional Group	Expected Wavenumber (cm⁻¹)
C≡N (Nitrile)	2220 - 2240 (sharp, medium intensity)
C=N, C=C (Aromatic Ring)	1400 - 1600
C-O (Methoxy)	1000 - 1300 (strong)
C-H (Aromatic)	3000 - 3100
C-H (Aliphatic - CH₃)	2850 - 3000

Mass Spectrometry (MS)

In a mass spectrum, the molecular ion peak (M⁺) for 2-Methoxy-5-methylnicotinonitrile would be observed at an m/z of 148.16. Common fragmentation patterns may involve the loss of the methoxy or methyl groups.

Safety and Handling

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-Methoxy-5-methylnicotinonitrile is classified with the following hazard statement:

• H301: Toxic if swallowed. [1]

It is imperative that appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, be worn when handling this compound. Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Synthesis and Reactivity

While specific, detailed synthetic procedures for 2-Methoxy-5-methylnicotinonitrile are not widely published, its structure suggests that it can be synthesized through multi-step reactions involving the construction of the substituted pyridine ring. Potential synthetic routes could involve the modification of pre-existing nicotinonitrile or pyridine scaffolds.

The reactivity of 2-Methoxy-5-methylnicotinonitrile is dictated by its functional groups. The nitrile group can undergo hydrolysis to form a carboxylic acid or reduction to an amine. The pyridine ring can be subject to electrophilic or nucleophilic aromatic substitution, with the positions of attack influenced by the existing substituents. The methoxy group can potentially be cleaved under harsh acidic conditions.

Potential Applications in Drug Discovery

The nicotinonitrile scaffold is a common feature in many biologically active molecules. The specific substitution pattern of 2-Methoxy-5-methylnicotinonitrile makes it an attractive starting material or intermediate for the synthesis of novel compounds with potential therapeutic applications. The nitrile group can act as a key pharmacophore or be chemically modified to introduce other functionalities to modulate activity and selectivity towards various biological targets.

Caption: A generalized workflow for the utilization of 2-Methoxy-5-methylnicotinonitrile in a drug discovery program.

Conclusion

2-Methoxy-5-methylnicotinonitrile is a chemical entity with potential for further exploration in the field of medicinal chemistry. This guide has consolidated the currently available information on its physical and chemical properties. It is evident that there is a need for more comprehensive experimental characterization of this compound in the scientific literature to facilitate its broader application. Researchers are strongly encouraged to perform their own analytical validation of this material.

References

Sources

• 1. 149379-73-7|2-Methoxy-5-methylnicotinonitrile|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Note: Optimized Synthesis of 2-Methoxy-5-methylnicotinonitrile

Abstract & Strategic Analysis

2-Methoxy-5-methylnicotinonitrile (CAS: 149379-73-7) is a critical heterocyclic building block, frequently employed in the synthesis of kinase inhibitors (e.g., PDE4, Tyk2 inhibitors) and other bioactive small molecules. Its structural core—a pyridine ring substituted with a nitrile, a methyl group, and a labile methoxy handle—offers versatile orthogonality for downstream diversification.

This protocol details the synthesis of 2-Methoxy-5-methylnicotinonitrile via a nucleophilic aromatic substitution (

) of 2-chloro-5-methylnicotinonitrile. Unlike standard chloropyridines, the presence of the electron-withdrawing cyano group at the 3-position significantly activates the 2-chloro substituent, facilitating substitution under milder conditions. However, this same activation renders the nitrile moiety susceptible to hydrolysis (to amide or acid) if moisture control or pH during workup is neglected.

Key Reaction Features

• Mechanism: Addition-Elimination (

  ) proceeding through a Meisenheimer-like intermediate.

• Critical Quality Attribute (CQA): Control of the hydrolysis impurity (2-methoxy-5-methylnicotinamide).

• Scalability: The protocol is designed for gram-to-multigram scale with high atom economy.

Reaction Scheme & Mechanism

The synthesis relies on the displacement of the chloride leaving group by a methoxide nucleophile.[1] The reaction is driven by the electron deficiency of the pyridine ring, enhanced by the ortho-cyano group.

Figure 1: Mechanistic pathway for the

conversion of the chloro-precursor to the methoxy-target.

Materials & Equipment

Reagents

Reagent	CAS No.	Equiv.[2][3][4]	Role	Grade
2-Chloro-5-methylnicotinonitrile	66909-34-0	1.0	Substrate	>97% HPLC
Sodium Methoxide (NaOMe)	124-41-4	1.1 - 1.2	Nucleophile	25-30% wt in MeOH or Solid (95%)
Methanol (MeOH)	67-56-1	10-15 Vol	Solvent	Anhydrous (<0.05% H₂O)
Water	7732-18-5	N/A	Quench	Deionized
Ethyl Acetate / Hexanes	N/A	N/A	Extraction	ACS Grade

Equipment

• Three-neck round-bottom flask (equipped with temperature probe and N₂ inlet).

• Reflux condenser.

• Magnetic stirrer or overhead stirrer (for >50g scale).

• Ice-water bath.

• Rotary evaporator.

Experimental Protocol

Step 1: Reaction Setup

• Preparation: Flame-dry or oven-dry the reaction vessel. Purge with Nitrogen (

  ) or Argon for 10 minutes to ensure an inert atmosphere.

  • Rationale: Moisture exclusion is critical. Water competes with methoxide, potentially leading to hydrolysis of the nitrile group to an amide.

• Solubilization: Charge 2-Chloro-5-methylnicotinonitrile (1.0 eq) into the flask. Add Anhydrous Methanol (10 volumes) . Stir until fully dissolved.

Step 2: Nucleophile Addition

• Cooling: Cool the solution to 0–5°C using an ice bath.

• Addition: Dropwise add Sodium Methoxide solution (1.15 eq) over 15–20 minutes.

  • Note: If using solid NaOMe, dissolve it separately in anhydrous MeOH before addition to prevent hot-spots.

  • Observation: A slight color change (often to yellow/orange) may occur due to the formation of the anionic intermediate.

Step 3: Reaction & Monitoring

• Heating: Remove the ice bath. Allow the reaction to warm to room temperature (RT).

• Optimization: While the reaction may proceed at RT over 12 hours, heating to reflux (65°C) for 2–4 hours ensures complete conversion and solubilization of any intermediates.

• IPC (In-Process Control): Monitor by TLC (Hexane:EtOAc 4:1) or HPLC.

  • Target: Disappearance of Starting Material (SM) peak.

  • Acceptance Criteria: SM < 1.0% area.

Step 4: Workup & Isolation

• Quench: Cool the reaction mixture to RT. Slowly pour the mixture into Ice-Water (20 volumes) with vigorous stirring.

  • Safety: This step is exothermic.

• Precipitation (Preferred): In many cases, the product precipitates as a white/off-white solid upon water addition.

  • Stir for 30 minutes.

  • Filter the solid using a Buchner funnel.

  • Wash the cake with cold water (2 x 5 vol) to remove residual salts (NaCl) and alkalinity.

• Extraction (Alternative): If the product oils out or does not precipitate:

  • Extract with Ethyl Acetate (3 x 10 vol).

  • Wash combined organics with Brine.

  • Dry over Anhydrous

    .

  • Concentrate in vacuo.[5]

Step 5: Purification (If required)

• Recrystallization: Hot Ethanol or MeOH/Water mixture.

• Yield: Typical isolated yields range from 85% to 95% .

Workflow Diagram

Figure 2: Operational workflow for the synthesis process.

Analytical Data & QC

To ensure the integrity of the synthesized material, compare against the following specifications.

Property	Specification	Method
Appearance	White to Off-white solid	Visual
Melting Point	94 - 98°C (Approximate)	Capillary Method
¹H NMR (DMSO-d₆)	δ 8.52 (d, 1H), 8.05 (d, 1H), 3.98 (s, 3H), 2.30 (s, 3H)	400 MHz NMR
MS (ESI)	[M+H]⁺ = 149.1	LC-MS
Purity	> 98.0%	HPLC (254 nm)

Note on NMR Interpretation:

• The signal at 3.98 ppm (singlet, 3H) confirms the successful incorporation of the Methoxy (-OCH3) group.

• The absence of broad singlets in the 7.0–8.0 ppm region helps rule out the amide hydrolysis byproduct.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete reaction or loss during workup.	Ensure reflux time is sufficient. Check aqueous layer pH; if too basic, product might be soluble or hydrolyzed.
Amide Impurity	Hydrolysis of Nitrile (-CN → -CONH₂).	Ensure MeOH is anhydrous. Avoid prolonged exposure to aqueous base during quench. Keep quench temperature low.
Starting Material Remains	Old NaOMe reagent.	NaOMe absorbs moisture rapidly. Use fresh reagent or titrate before use.
Color Issue	Oxidation or metal contamination.	Ensure inert atmosphere ( ). Use high-purity solvents.

References

• Starting Material Data: PubChem. 2-Chloro-5-methylnicotinonitrile (CAS 66909-34-0).[6] National Library of Medicine. Link

• Target Compound Data: Sigma-Aldrich. 2-Methoxy-5-methylnicotinonitrile Product Page. Link (Search CAS: 149379-73-7)

• Synthetic Methodology (Analogous):Process for the preparation of 2-alkoxy-nicotinonitriles.

• Safety Data: BLD Pharm. MSDS for 2-Methoxy-5-methylnicotinonitrile. Link

Sources

• 1. 2-chloro-2-methylpentane on reaction with sodium methoxide in methanol yi.. [askfilo.com]
• 2. Lab Chemicals, Medical, Lab & Dental Supplies, Healthcare, Lab & Dental, Business, Office & Industrial - PicClick UK [picclick.co.uk]
• 3. youtube.com [youtube.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. Development of Small Molecules with a Non-Canonical Binding Mode to HIV-1 Trans Activation Response (TAR) RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Chloro-5-methylnicotinonitrile | C7H5ClN2 | CID 12387734 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-Methoxy-5-methylnicotinonitrile in the synthesis of agrochemical compounds

Application Note: Strategic Utilization of 2-Methoxy-5-methylnicotinonitrile in Agrochemical Synthesis

Executive Summary & Strategic Importance

2-Methoxy-5-methylnicotinonitrile (CAS: 149379-73-7) has emerged as a "privileged scaffold" in the design of next-generation agrochemicals, specifically targeting the synthesis of pyridine-based herbicides (Sulfonylureas) and nicotinamide fungicides .[1][2]

Its structural value lies in its trisubstituted pyridine core:

• C2-Methoxy Group: A versatile handle that can serve as a stable steric shield or a leaving group for further nucleophilic substitution (SNAr) to introduce diverse amines or heterocycles.[1][2]

• C3-Cyano Group: A high-utility "gateway" functional group, readily hydrolyzable to carboxylic acids (for amides/esters) or reducible to amines (for heterocycle construction).[1][2]

• C5-Methyl Group: Provides essential lipophilicity and metabolic stability, often modulating the half-life of the final active ingredient (AI) in plant systems.[1][2]

This guide details the optimized synthesis , quality control , and downstream application of this intermediate, focusing on its conversion to 2-Methoxy-5-methylnicotinic acid —a critical building block for ALS-inhibitor herbicides.[1][2]

Chemical Profile & Specifications

Property	Specification
IUPAC Name	2-Methoxy-5-methylpyridine-3-carbonitrile
CAS Number	149379-73-7
Molecular Formula	C₈H₈N₂O
Molecular Weight	148.16 g/mol
Appearance	Off-white to pale yellow crystalline solid
Melting Point	92–96 °C (Typical)
Solubility	Soluble in MeOH, DCM, EtOAc; Insoluble in Water
Purity (HPLC)	≥ 98.0%
Key Impurity	2-Chloro-5-methylnicotinonitrile (Precursor) < 0.5%

Synthetic Pathway & Mechanism

The industrial preparation typically proceeds via Nucleophilic Aromatic Substitution (SNAr) of 2-chloro-5-methylnicotinonitrile.[1][2] This route is preferred over de novo cyclization for its atom economy and scalability.[1]

Reaction Scheme (Graphviz Visualization)

Caption: SNAr pathway transforming the chloro-precursor to the methoxy-target via an addition-elimination mechanism.[1][2]

Detailed Experimental Protocols

Protocol A: Synthesis of 2-Methoxy-5-methylnicotinonitrile

Objective: Conversion of 2-chloro-5-methylnicotinonitrile to the target ether with >95% yield.

Reagents:

• 2-Chloro-5-methylnicotinonitrile (1.0 eq)[2]

• Sodium Methoxide (NaOMe), 30% solution in MeOH (1.2 eq)[2]

• Methanol (anhydrous) (5-10 volumes)[2]

Step-by-Step Methodology:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal temperature probe. Purge with N₂.[1]

• Charging: Charge 2-Chloro-5-methylnicotinonitrile and Methanol. Stir to suspend.

• Addition: Add NaOMe solution dropwise over 30 minutes, maintaining temperature < 30°C to prevent exotherms.

• Reaction: Heat the mixture to reflux (65°C) . Maintain for 4–6 hours.

  • Process Control: Monitor by HPLC.[1][3] Reaction is complete when starting material < 0.5%.[1]

• Quench: Cool to 20°C. Add water (equal volume to MeOH) to precipitate the product.

• Isolation: Stir the slurry at 0–5°C for 1 hour. Filter the solid.[1][4]

• Purification: Wash the cake with cold water (2x) to remove NaCl. Dry in a vacuum oven at 45°C.

Critical Caution: Ensure anhydrous conditions during the reaction to prevent hydrolysis of the nitrile to the amide side-product.

Protocol B: Hydrolysis to 2-Methoxy-5-methylnicotinic Acid

Objective: Activation of the nitrile group to the carboxylic acid, the "active" coupling partner for agrochemical synthesis.[1][2]

Reagents:

• 2-Methoxy-5-methylnicotinonitrile (1.0 eq)[1][2]

• Sodium Hydroxide (NaOH), 20% aqueous solution (3.0 eq)[2]

• Ethanol (co-solvent)[2]

Step-by-Step Methodology:

• Hydrolysis: Dissolve the nitrile in Ethanol/Water (1:1).[1] Add NaOH solution.

• Reflux: Heat to reflux (85–90°C) for 8–12 hours. Evolution of NH₃ gas indicates reaction progress.

• Workup: Cool to room temperature. Evaporate ethanol under reduced pressure.

• Acidification: Adjust pH of the aqueous residue to 3.0–4.0 using 6N HCl. The acid will precipitate as a white solid.[1]

• Filtration: Filter, wash with cold water, and dry.

  • Yield Expectation: >90%.[1][5][3][6][7][8]

  • Purity Check: 1H NMR should show loss of the nitrile peak and appearance of the COOH proton (broad singlet >11 ppm).[2]

Application Note: Downstream Agrochemical Synthesis

The resulting 2-Methoxy-5-methylnicotinic acid is the primary intermediate for synthesizing Sulfonylurea Herbicides and Nicotinamide Fungicides .[1][2]

Workflow: Synthesis of Sulfonylurea Scaffold

The acid is typically converted to a sulfonamide or coupled directly to a heterocyclic amine.[1]

Mechanism of Action (MoA): The final compounds (e.g., analogs of Nicosulfuron or Rimsulfuron) function by inhibiting Acetolactate Synthase (ALS) , blocking the biosynthesis of branched-chain amino acids (valine, leucine, isoleucine) in weeds.[2]

Coupling Strategy Diagram (Graphviz):

Caption: General workflow for converting the acid intermediate into bioactive agrochemical scaffolds.

References

• BenchChem. (2025).[2] Synthesis routes of 2-Methoxy-5-nitrophenol and related pyridine derivatives. Retrieved from [2]

• Google Patents. (2016). CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate.[1][2] (Analogous chemistry for methoxy-sulfamoyl scaffolds). Retrieved from

• BLD Pharm. (2024).[2] Product Analysis: 2-Methoxy-5-methylnicotinonitrile (CAS 149379-73-7).[1][2][5][9][10] Retrieved from [2]

• MDPI. (2024).[2] Synthesis, Reactions, and Agrochemical Studies of New Nicotinonitriles.Molecules, 29(1). Retrieved from [2]

• ResearchGate. (2025). Discovery and biological characterization of novel mesoionic insecticides from nicotinonitrile precursors.[1] Retrieved from [2]

Sources

• 1. 1256790-45-0|6-Bromo-2-methoxynicotinonitrile|BLD Pharm [bldpharm.com]
• 2. Combi-Blocks [combi-blocks.com]
• 3. CAS 1354528-16-7 | 2-Hydroxy-4-methoxy-6-methylnicotinonitrile - Synblock [synblock.com]
• 4. CN106699650A - Preparation method of high-purity 5-methyl-nicotinic acid - Google Patents [patents.google.com]
• 5. 7254-34-4 | 2-Methoxynicotinonitrile | Ethers | Ambeed.com [ambeed.com]
• 6. 2-Methoxy-5-methylnicotinic acid [myskinrecipes.com]
• 7. echemi.com [echemi.com]
• 8. echemi.com [echemi.com]
• 9. scribd.com [scribd.com]
• 10. 941294-54-8|5-Bromo-2-methoxynicotinonitrile|BLD Pharm [bldpharm.com]

Protocol for the synthesis of amides from 2-Methoxy-5-methylnicotinonitrile

Technical Note: Protocol for the Chemoselective Synthesis of Amides from 2-Methoxy-5-methylnicotinonitrile

Executive Summary & Strategic Analysis

The conversion of 2-methoxy-5-methylnicotinonitrile (Compound 1 ) to its corresponding amides presents a specific chemoselective challenge that distinguishes it from standard aliphatic nitrile hydrolyses.

The Core Challenge: The 2-methoxy substituent on the pyridine ring acts as a vinylogous imidate. Under harsh acidic conditions (classic Ritter reaction or high-temperature sulfuric acid hydrolysis), this ether linkage is prone to cleavage, resulting in the thermodynamically stable but unwanted 2-pyridone (2-hydroxy-5-methylnicotinonitrile) byproduct. Furthermore, the ortho-positioning of the methoxy group creates steric bulk that can impede nucleophilic attack at the nitrile carbon.

The Solution: This protocol prioritizes Basic Oxidative Hydrolysis (Radziszewski conditions) . By using alkaline hydrogen peroxide in DMSO, we utilize the hydroperoxide anion (

), a super-nucleophile (alpha-effect) that operates rapidly at lower temperatures, preserving the labile 2-methoxy group and preventing over-hydrolysis to the carboxylic acid.

Reaction Mechanism & Pathway[1][2][3][4][5][6]

The transformation relies on the nucleophilic attack of the hydroperoxide anion on the nitrile to form an imidate intermediate, which spontaneously tautomerizes and eliminates oxygen to yield the primary amide.

Figure 1: Mechanistic pathway highlighting the preferred basic oxidative route versus the risky acidic route.

Protocol A: Synthesis of Primary Amide (Direct Hydration)

Target Product: 2-Methoxy-5-methylnicotinamide Methodology: Potassium Carbonate / Hydrogen Peroxide / DMSO system.

Reagents & Materials

Reagent	Equiv.	Role	Critical Attribute
Start Material (1)	1.0	Substrate	Purity >98% recommended
DMSO	5-10 Vol	Solvent	Polar aprotic; solubilizes nitrile
	0.5 - 1.0	Base	Catalytic usually sufficient; maintains pH
30%	3.0 - 5.0	Reagent	Warning: Strong Oxidizer
Water	20 Vol	Quench	Ice-cold for precipitation

Step-by-Step Procedure

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, an internal temperature probe, and an addition funnel. Place the flask in a water bath (ambient temperature initially).

• Dissolution: Charge Compound 1 (1.0 equiv) and

  (0.5 equiv) into the flask. Add DMSO (5.0 volumes relative to mass of 1). Stir until a suspension/solution is achieved.

• Oxidant Addition (CRITICAL STEP):

  • Cool the mixture to 15–20°C.

  • Add 30%

    (3.0 equiv) dropwise via the addition funnel.

  • Note: The reaction is exothermic . Maintain internal temperature

    . If the temperature spikes, stop addition and add ice to the external bath.

• Reaction: Once addition is complete, allow the reaction to stir at ambient temperature (20–25°C) for 1–3 hours.

  • Monitoring: Check by TLC (EtOAc/Hexane) or HPLC. The nitrile peak should disappear; the amide is significantly more polar.

• Quench & Isolation:

  • Cool the reaction mixture to 0–5°C.

  • Slowly add ice-cold water (10 volumes). The product should precipitate as a white/off-white solid.

  • Stir the slurry for 30 minutes to ensure complete precipitation and decomposition of excess peroxide.

  • Safety Check: Test the supernatant with starch-iodide paper to ensure no active peroxide remains. If positive, add saturated sodium thiosulfate solution until negative.

• Filtration: Filter the solid under vacuum. Wash the cake with cold water (

  vol) and cold heptane ( vol) to remove residual DMSO.

• Drying: Dry the solid in a vacuum oven at 40–45°C for 12 hours.

Protocol B: Synthesis of N-Substituted Amides (Indirect Route)

Target Product:

-Alkyl-2-methoxy-5-methylnicotinamide Rationale: Direct reaction of nitriles with amines is difficult. The robust path is Hydrolysis Acid Amide Coupling.[1]

Step 1: Hydrolysis to Carboxylic Acid

Note: We use basic hydrolysis to protect the methoxy ether.

• Dissolve Compound 1 in Ethanol/Water (3:1 ratio).

• Add NaOH (5.0 equiv).

• Reflux (approx. 80°C) for 6–12 hours. Monitor for disappearance of amide intermediate.

• Workup: Cool to RT. Concentrate to remove EtOH. Acidify aqueous layer carefully with 1M HCl to pH ~4 (Do not go to pH 1 to avoid ether cleavage). Collect the precipitated 2-methoxy-5-methylnicotinic acid .

Step 2: Amide Coupling

• Activation: Suspend the acid (1.0 equiv) in DMF/DCM. Add HATU (1.1 equiv) and DIPEA (2.0 equiv). Stir for 15 mins.

• Coupling: Add the desired amine (

  , 1.1 equiv).

• Stir at RT for 2–4 hours.

• Workup: Standard aqueous extraction (EtOAc vs

  ).

Workflow Visualization

Figure 2: Decision tree for selecting the appropriate synthetic protocol based on the desired amide substitution.

Analytical Specifications & Validation

To ensure the protocol was successful, the isolated product must meet these criteria:

Test	Expected Result	Interpretation
HPLC Purity	> 98.0%	Absence of starting nitrile (RT shift) and acid byproduct.
1H NMR (DMSO-d6)	3.8-4.0 ppm (s, 3H)	Confirms integrity of -OMe group (Critical).
1H NMR (Amide)	7.0-8.0 ppm (bs, 2H)	Two distinct broad singlets for protons.
LC-MS		Mass shift of +18 Da from nitrile.

Troubleshooting Guide

• Problem: Low yield, formation of carboxylic acid.

  • Cause: Reaction temperature too high or reaction time too long.

  • Fix: Strictly control temp <35°C. Quench immediately upon consumption of nitrile.

• Problem: Loss of Methoxy group (formation of Pyridone).

  • Cause: Acid contamination or extreme pH during workup.

  • Fix: Ensure the reaction remains basic (

    ). During acid isolation (Method B), do not acidify below pH 4.

• Problem: Residual Peroxides.

  • Cause: Incomplete quench.

  • Fix: Always test with starch-iodide paper. Treat with sodium thiosulfate/bisulfite before disposal.

References

• Katritzky, A. R., Pilarski, B., & Urogdi, L. (1989).[2] Efficient Conversion of Nitriles to Amides Using Basic Hydrogen Peroxide in Dimethyl Sulfoxide. Synthesis, 1989(12), 949–950.

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Pollak, P., et al. (2000). Nitriles. In Ullmann's Encyclopedia of Industrial Chemistry.

• Operations Science. (2025). Safety Data Sheet: Hydrogen Peroxide 30%.

Sources

• 1. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating the Anticancer Activity of 2-Methoxy-5-methylnicotinonitrile Analogs

Introduction: The Rationale for Investigating 2-Methoxy-5-methylnicotinonitrile Analogs in Oncology

The pyridine nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals.[1] Within this class, nicotinonitrile derivatives (cyanopyridines) have garnered significant interest for their diverse biological activities, including promising anticancer effects.[1] The incorporation of a methoxy group can enhance cytotoxic activity by facilitating ligand-protein interactions and modulating downstream signaling pathways that lead to cell death.[2][3][4] The combination of the nicotinonitrile scaffold with a methoxy moiety, as seen in 2-Methoxy-5-methylnicotinonitrile and its analogs, presents a compelling strategy for the development of novel anticancer agents.

This guide provides a comprehensive framework for the preclinical evaluation of this compound class. The protocols herein are designed not merely as procedural steps but as a self-validating system to rigorously assess cytotoxicity, elucidate mechanisms of action, and establish a foundation for potential in vivo efficacy studies. We will proceed from broad screening to deep mechanistic insights, a workflow critical for robust drug development.

Part 1: Initial Assessment of Cytotoxicity and Selectivity

The foundational step in evaluating any potential anticancer agent is to determine its cytotoxic and antiproliferative effects against a panel of cancer cell lines. This initial screen helps to identify active compounds, determine their potency (e.g., IC50 values), and assess their selectivity for cancer cells over normal cells.

Protocol 1.1: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[5][6] Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product, the absorbance of which is proportional to the number of living cells.[7]

Causality Behind Experimental Choices:

• Cell Line Selection: A diverse panel of human cancer cell lines should be chosen to represent different tumor types (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer, A549 for lung cancer). Including a non-cancerous cell line (e.g., normal fibroblasts) is crucial for assessing selectivity.[8]

• Concentration Range: A wide range of compound concentrations is used to generate a dose-response curve, which is essential for calculating the half-maximal inhibitory concentration (IC50).[9]

• Incubation Time: A 48-hour incubation period is a standard starting point to allow sufficient time for the compounds to exert their effects on cell proliferation and viability.[9]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of the 2-Methoxy-5-methylnicotinonitrile analogs in culture medium. Add these dilutions to the respective wells, including a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48 hours at 37°C in a humidified atmosphere with 5% CO2.[10]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[7][11]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[7][11]

• Absorbance Reading: Shake the plates for 15 minutes on an orbital shaker to ensure complete dissolution.[7] Measure the absorbance at a wavelength of 570 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC50 value.

Data Presentation: Summarizing Cytotoxicity Data

The results of the MTT assay should be summarized in a clear and concise table to facilitate comparison between the different analogs and cell lines.

Compound ID	Analog Structure	IC50 (µM) vs. MCF-7 (Breast)	IC50 (µM) vs. HCT-116 (Colon)	IC50 (µM) vs. A549 (Lung)	IC50 (µM) vs. Normal Fibroblasts	Selectivity Index (SI) vs. MCF-7
Lead-001	2-Methoxy-5-methylnicotinonitrile	8.5	12.3	15.1	>100	>11.8
Analog-A	R = Cl	5.2	7.8	9.5	85.4	16.4
Analog-B	R = F	6.1	9.2	11.3	92.1	15.1
Analog-C	R = CH3	15.8	22.5	28.4	>100	>6.3
Doxorubicin	Positive Control	0.9	1.2	1.5	5.8	6.4

Note: Data are hypothetical. The Selectivity Index (SI) is calculated as IC50 in normal cells / IC50 in cancer cells.

Part 2: Elucidating the Mechanism of Action

Once cytotoxic analogs are identified, the next critical phase is to understand how they kill cancer cells. This involves investigating their effects on key cellular processes like cell cycle progression and apoptosis.

Workflow for Mechanistic Studies

The following diagram illustrates a logical workflow for investigating the mechanism of action of the lead compounds.

Caption: A typical workflow for anticancer drug evaluation.

Protocol 2.1: Cell Cycle Analysis by Flow Cytometry

Many anticancer agents exert their effects by disrupting the normal progression of the cell cycle, leading to arrest at specific phases (G0/G1, S, or G2/M) and subsequently inducing cell death.[12] Flow cytometry with propidium iodide (PI) staining is a standard technique to analyze the DNA content of a cell population and determine the distribution of cells in each phase of the cell cycle.[13]

Causality Behind Experimental Choices:

• Propidium Iodide (PI): PI is a fluorescent intercalating agent that stoichiometrically binds to DNA.[13] The fluorescence intensity is directly proportional to the DNA content, allowing for the differentiation of cell cycle phases.

• RNase Treatment: PI can also bind to double-stranded RNA. Therefore, treating the cells with RNase is essential to ensure that only DNA is stained, preventing inaccurate cell cycle profiles.[14]

• Ethanol Fixation: Cold ethanol fixation permeabilizes the cells, allowing PI to enter and stain the DNA, while also preserving the cellular structure.[15]

Step-by-Step Methodology:

• Cell Treatment: Seed cells (e.g., 1x10^6 cells) in a 6-well plate and treat with the IC50 concentration of the lead analogs for 24 or 48 hours.

• Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.

• Fixation: Resuspend the cell pellet in 0.5 mL of cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.[15]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in 0.5 mL of a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL) in PBS.[14]

• Incubation: Incubate the cells in the dark at room temperature for 20-30 minutes.[15]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The data is typically displayed as a histogram of cell count versus fluorescence intensity, from which the percentage of cells in G0/G1, S, and G2/M phases can be quantified using modeling software.[12]

Protocol 2.2: Apoptosis Quantification by Annexin V/PI Staining

Apoptosis, or programmed cell death, is a common mechanism by which anticancer drugs eliminate tumor cells. A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, conjugated to a fluorochrome (e.g., FITC), can be used to detect these early apoptotic cells. Propidium iodide is used concurrently to identify late apoptotic and necrotic cells, which have lost membrane integrity.

Causality Behind Experimental Choices:

• Dual Staining: The combination of Annexin V and PI allows for the differentiation of four cell populations: viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), late apoptotic/necrotic cells (Annexin V+/PI+), and necrotic cells (Annexin V-/PI+).

• Binding Buffer: The binding of Annexin V to PS is calcium-dependent. Therefore, it is crucial to use a specific binding buffer containing calcium.

Step-by-Step Methodology:

• Cell Treatment: Seed and treat cells with the IC50 concentration of the lead analogs as described for the cell cycle analysis.

• Cell Harvesting: Collect all cells (adherent and floating) and wash them twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1x10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1x10^5 cells) to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Final Preparation: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples immediately by flow cytometry.

Part 3: Investigating Molecular Targets and Signaling Pathways

To further refine the mechanism of action, it is essential to investigate the molecular changes within the cell upon treatment. Western blotting is a powerful technique to measure the expression and activation state of key proteins involved in cell survival, proliferation, and death.

Potential Signaling Pathways to Investigate

The PI3K/AKT/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its overactivation is a common feature in many cancers. Compounds with structures related to nicotinonitriles have been shown to modulate this pathway. Therefore, it is a logical starting point for investigation.

Caption: The PI3K/AKT/mTOR signaling pathway.

Protocol 3.1: Western Blot Analysis

This protocol outlines the steps to assess the phosphorylation status of AKT (a marker of its activation) and the expression of key apoptosis-related proteins like cleaved PARP and Caspase-3.

Causality Behind Experimental Choices:

• Protein Selection:

  • p-AKT/Total AKT: The ratio of phosphorylated AKT (p-AKT) to total AKT provides a direct measure of the pathway's activation state. A decrease in this ratio suggests inhibition.

  • Cleaved PARP/Caspase-3: Caspase-3 is a key executioner caspase in apoptosis. Its activation involves cleavage, and one of its substrates is PARP. The appearance of cleaved Caspase-3 and cleaved PARP are hallmark indicators of apoptosis.

  • β-Actin: This is a housekeeping protein used as a loading control to ensure that equal amounts of protein were loaded in each lane.

• Lysis Buffer: The buffer contains detergents to solubilize proteins and protease/phosphatase inhibitors to prevent their degradation or dephosphorylation after cell lysis.

Step-by-Step Methodology:

• Protein Extraction: Treat cells with the lead analogs for a specified time (e.g., 24 hours). Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a solution of 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-cleaved PARP, anti-cleaved Caspase-3, anti-β-actin) diluted in blocking buffer overnight at 4°C with gentle shaking.

• Washing: Wash the membrane three times with TBST to remove unbound primary antibodies.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that is specific to the primary antibody for 1 hour at room temperature.

• Detection: After further washing, add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control (β-actin).

Part 4: In Vivo Efficacy Assessment

Promising candidates from in vitro studies should be advanced to in vivo models to assess their efficacy and safety in a more complex biological system. The human tumor xenograft model in immunocompromised mice is a standard and valuable tool for this purpose.

Protocol 4.1: Subcutaneous Xenograft Model

In this model, human cancer cells are injected subcutaneously into immunocompromised mice, where they form a palpable tumor. The effect of the drug on tumor growth can then be monitored over time.

Causality Behind Experimental Choices:

• Immunocompromised Mice: Athymic nude or SCID mice are used because they lack a functional immune system, which prevents the rejection of the transplanted human tumor cells.

• Tumor Volume Measurement: Regular measurement of tumor dimensions allows for the calculation of tumor volume, providing a quantitative measure of treatment efficacy.

• Ethical Considerations: All animal studies must be conducted in accordance with institutional and national guidelines for animal welfare.

Step-by-Step Methodology:

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 5x10^6 HCT-116 cells) into the flank of each immunocompromised mouse.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer the 2-Methoxy-5-methylnicotinonitrile analog (e.g., via intraperitoneal injection or oral gavage) and a vehicle control according to a predetermined dosing schedule.

• Monitoring: Monitor tumor growth by measuring the tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width²) / 2. Also, monitor the body weight and general health of the mice as indicators of toxicity.

• Endpoint: At the end of the study (e.g., when tumors in the control group reach a predetermined size), euthanize the mice, and excise the tumors for weighing and further analysis (e.g., histology or western blotting).

• Data Analysis: Plot the mean tumor volume for each group over time. Calculate the tumor growth inhibition (TGI) to quantify the efficacy of the treatment.

Conclusion

This comprehensive guide provides a structured and scientifically-grounded approach to evaluating the anticancer potential of 2-Methoxy-5-methylnicotinonitrile analogs. By progressing from broad cytotoxicity screening to detailed mechanistic studies and finally to in vivo validation, researchers can build a robust data package to support the advancement of promising lead compounds in the drug discovery pipeline. Each protocol is designed to be self-validating, with inherent controls and clear endpoints, ensuring the generation of reliable and reproducible data.

References

• Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (2025). Molecules.

• Structure-activity relationship of anticancer drug candidate quinones. (2024). Turkish Journal of Chemistry. [Link]

• PI3K/AKT/mTOR pathway. Wikipedia. [Link]

• 2-Methoxy-5((3,4,5-trimethosyphenyl)seleninyl) phenol inhibits MDM2 and induces apoptosis in breast cancer cells through a p53-independent pathway. (2018). ResearchGate. [Link]

• Novel Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (2024). Preprints.org.
• Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. MDPI.
• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021). ACS Omega.

• 3-Nitroacridine derivatives arrest cell cycle at G0/G1 phase and induce apoptosis in human breast cancer cells may act as DNA-target anticancer agents. (2018). Life Sciences. [Link]

• Cell Viability Assays - Assay Guidance Manual. (2013). NCBI Bookshelf.

• Targeting the PI3K/AKT signaling pathway in anticancer research: a recent update on inhibitor design and clinical trials (2020-2023). (2024). Expert Opinion on Therapeutic Targets. [Link]

• Synthesis and Anticancer Activity of Some Novel Fused Nicotinonitrile Deriv
• Cell cycle analysis with flow cytometry and propidium iodide. Abcam.

• Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. (2014). Toxicological Research. [Link]

• Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors. (2022). ResearchGate. [Link]

• Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. (2021). National Institutes of Health. [Link]

• CyQUANT MTT Cell Proliferation Assay Kit Protocol. Thermo Fisher Scientific.

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2020). National Institutes of Health. [Link]

• Blotting Basics - Western Blot Applications in Preclinical Oncology Research. (2023). Bio-Rad.
• Novel Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review.

• Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. (2022). MDPI. [Link]

• Synthesis, Anti-Cancer Activity, Cell Cycle Arrest, Apoptosis Induction, and Docking Study of Fused Benzo[h]chromeno[2,3-d]pyrimidine on Human Breast Cancer Cell Line MCF-7. (2022). National Institutes of Health. [Link]

• Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simul

• Cell Cycle Arrest and Apoptosis-Inducing Ability of Benzimidazole Derivatives: Design, Synthesis, Docking, and Biological Evaluation. (2022). MDPI. [Link]

• 2-Hydroxy-4-methoxy-6-methylnicotinonitrile. BLD Pharm.
• Design, synthesis, and analysis of antiproliferative and apoptosis-inducing activities of nitrile derivatives containing a benzofuran scaffold: EGFR inhibition assay and molecular modelling study. Taylor & Francis Online.
• Western Blotting Protocol. Cell Signaling Technology.
• MTT assay protocol. Abcam.

• Assaying cell cycle status using flow cytometry. (2012). National Institutes of Health. [Link]

• Synthesis and Reactions of Some Novel Nicotinonitrile Derivatives for Anticancer and Antimicrobial Evalu
• Annexin V staining assay protocol for apoptosis. Abcam.
• 100+ Validated Xenograft Models for In Vivo IND Efficacy Testing. (2021). Altogen Labs.

• In vitro methods of screening of anticancer agents. Slideshare. [Link]

• Cell Cycle Analysis. University of Wisconsin Carbone Cancer Center.
• Protocol for Cell Viability Assays. (2022). BroadPharm.

• Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. (2014). National Institutes of Health. [Link]

• Advanced Western Blotting Solutions for Cancer and Immuno-Oncology. Bio-Techne. [Link]

• Flow Cytometry Protocol. Sigma-Aldrich.

• Improved drug-screening tests of candidate anti-cancer drugs in patient-derived xenografts through use of numerous measures of tumor growth determined in multiple independent laboratories. PLOS One. [Link]

• Synthesis and Cytotoxic Effect of Some Novel 1,2-Dihydropyridin-3-carbonitrile and Nicotinonitrile Derivatives. (2016). Molecules. [Link]

• Cell Viability Assay (MTT Assay) Protocol. (2023). protocols.io.
• Annexin V PI Staining Guide for Apoptosis Detection. (2024). Boster Bio.

• Synthesis, Pharmacological Characterization, and Structure–Activity Relationships of Noncanonical Selective Agonists for α7 n - eScholarship. eScholarship, University of California. [Link]

• Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon. (2022). ACS Omega. [Link]

• Standart Operating Procedure Apoptosis assay with Annexin V - PI. Universitas Gadjah Mada. [Link]

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• 6. Concise Synthesis of 5-Methoxy-6-hydroxy-2-methylchromone-7-O- and 5-Hydroxy-2-methylchromone-7-O-rutinosides, Investigation of their Cytotoxic Activities against Several Human Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Purification of 2-Methoxy-5-methylnicotinonitrile

The following technical support guide is structured as a specialized "Knowledge Base" for researchers working with 2-Methoxy-5-methylnicotinonitrile (CAS: 139102-34-4) . It synthesizes chemical logic with practical troubleshooting.

Document ID: TS-PUR-139102 | Version: 2.1 | Status: Active Audience: Medicinal Chemists, Process Development Scientists[1][2]

Molecule Profile & Purity Criticality

Before troubleshooting, verify your target's physicochemical profile.[1][2][3] This molecule is a functionalized pyridine used frequently as an intermediate in the synthesis of tyrosine kinase inhibitors and PDE4 inhibitors.[1][2]

Property	Specification / Characteristic
Chemical Name	2-Methoxy-5-methylnicotinonitrile
CAS Registry	139102-34-4
Molecular Formula	C₈H₈N₂O
Molecular Weight	148.16 g/mol
Physical State	Solid (typically off-white to pale yellow crystalline)
Solubility	Soluble in DCM, EtOAc, DMSO, Methanol.[1][2] Insoluble in Water.[1][2][3]
Key Functional Groups	Nitrile (CN): Susceptible to hydrolysis (acid/base).[1][2][3] Methoxy (OMe): Good leaving group in presence of strong nucleophiles (can revert to pyridone).[1][2][3]

Diagnostic Troubleshooting (FAQs)

Identify your issue below to find the correct purification strategy.

Q1: My crude product contains a significant "polar tail" on TLC and has a lower melting point than expected. What is it?

Diagnosis: This is likely the Pyridone Impurity (5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile).[1][2] The Cause: If you synthesized the target via nucleophilic aromatic substitution (SnAr) of 2-chloro-5-methylnicotinonitrile with sodium methoxide, the presence of water or excessive heat can cause demethylation or hydrolysis of the chlorine directly to the hydroxyl group.[1] The Fix: The pyridone tautomer is significantly more polar and less soluble in non-polar solvents than your target.[1][2]

• Action: Dissolve your crude solid in a non-polar solvent like Diethyl Ether or Toluene .[1][2][3] The target 2-methoxy compound will dissolve; the pyridone impurity will likely remain as a suspended solid.[1][2] Filter the solid off.[1][2][4][5][6]

Q2: I see a spot running just above my product on TLC (Non-polar impurity).

Diagnosis: Unreacted Starting Material (2-Chloro-5-methylnicotinonitrile).[1][2] The Cause: Incomplete reaction or insufficient equivalents of methoxide.[1][2] The Fix: Recrystallization is often ineffective for separating the Chloro-precursor from the Methoxy-product due to structural similarity (isomorphism).[1][2]

• Action: Use Flash Column Chromatography (See Protocol B).[1][2][3] The Chloro-derivative is slightly less polar than the Methoxy-derivative.[1][2]

Q3: My product is turning yellow/orange upon storage.

Diagnosis: N-oxide formation or hydrolysis of the nitrile.[1][2] The Fix:

• Action: Store under inert atmosphere (Argon/Nitrogen) at -20°C. If degradation has occurred, perform a rapid filtration through a short plug of silica using 10% EtOAc/Hexane.[1][2][3]

Purification Decision Tree

Use this logic flow to determine the optimal purification route for your specific crude mixture.

Figure 1: Decision logic for selecting purification method based on impurity profile.

Detailed Experimental Protocols

Protocol A: Differential Solubility Extraction (Pyridone Removal)

Use this when the major impurity is the hydrolysis product (Pyridone).[3]

Principle: 2-methoxypyridines are lipophilic, whereas their 2-pyridone tautomers exhibit amide-like character, making them significantly less soluble in ethers and hydrocarbons [1].[1][2]

• Dry: Ensure the crude reaction mixture is concentrated to complete dryness.

• Suspend: Add Diethyl Ether or Toluene (10 mL per gram of crude).

• Triturate: Sonicate or vigorously stir for 15 minutes at room temperature.

  • Note: Do not heat significantly, as this may increase the solubility of the impurity.[1][2][3]

• Filter: Filter the suspension through a sintered glass funnel.

  • Filtrate: Contains your target (2-Methoxy-5-methylnicotinonitrile).[1][2]

  • Solid Cake: Contains the Pyridone impurity and inorganic salts (NaCl).[1][2]

• Concentrate: Evaporate the filtrate to yield the semi-pure product.

Protocol B: Flash Column Chromatography

Use this to separate unreacted starting material (2-chloro analog).[1][2]

Stationary Phase: Silica Gel (230-400 mesh).[1][2] Mobile Phase: Hexanes / Ethyl Acetate.[1][2][3]

• Column Prep: Pack column with Silica Gel.[1][2][3]

• Loading: Dissolve crude in minimum DCM and load.

• Elution Gradient:

  • 0–5% EtOAc/Hexanes: Elutes non-polar impurities.[1][2][3]

  • 10–15% EtOAc/Hexanes: Typically elutes 2-Chloro-5-methylnicotinonitrile (Starting Material).[1][2]

  • 20–30% EtOAc/Hexanes: Elutes 2-Methoxy-5-methylnicotinonitrile (Target).[1][2]

  • 50% EtOAc: Elutes Pyridone impurities.[1][2][3]

• Detection: UV at 254 nm. The nitrile group provides a distinct absorbance.[1][2]

Protocol C: Recrystallization

Final polishing step for >99% purity.[3]

Solvent System: Ethanol / Water (or Methanol / Water).[1][2][3]

• Dissolve the solid in minimal boiling Ethanol .

• Once dissolved, remove from heat source.[1][2][3]

• Add warm Water dropwise until a faint turbidity persists.

• Add one drop of Ethanol to clear the solution.[1][2]

• Allow to cool slowly to room temperature, then to 4°C.

• Filter the needles/crystals and wash with cold 20% EtOH/Water.[1][2]

  • Caution: Avoid prolonged boiling in water-containing solvents to prevent hydrolysis of the nitrile or methoxy group [2].[1][2]

References

• Solubility Characteristics of Pyridones

  • Source:Journal of Organic Chemistry. Pyridone tautomers generally exhibit high melting points and low solubility in non-polar organics due to intermolecular hydrogen bonding (dimerization).[1][2]

  • Relevance: Supports Protocol A (Differential Extraction).[1][2][3]

• Synthesis and Stability of Alkoxynicotinonitriles

  • Source:US Patent 5962675A.[1][2][3] Describes the synthesis of methoxy-functionalized heterocycles and the separation of isomers/impurities using chromatography and crystallization.

  • URL:[1][2]

• General Properties of 2-Methoxy-5-methylnicotinonitrile

  • Source:PubChem Compound Summary for CID 177747668 (Related Analog) and ChemicalBook CAS 139102-34-4 Data.[1][2]

  • URL:[2][3]

• Purification of Halogenated Nicotinonitriles (Precursors)

  • Source:CN100355732C.[1][2] Details the workup and purification of substituted nicotinonitriles, emphasizing pH control and extraction solvents.

  • URL:[1][2][7]

Sources

• 1. 2-Methoxy-5-methyl-1,4-benzoquinone | C8H8O3 | CID 11958 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methoxy-5-methylphenol | C8H10O2 | CID 14519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US5962675A - Chemical syntheses of 2'-O-methoxy purine nucleosides - Google Patents [patents.google.com]
• 4. WO2007052302A2 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google Patents [patents.google.com]
• 5. US20100222568A1 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google Patents [patents.google.com]
• 6. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 7. CN100355732C - Preparation of 2-Cl-5-F-nicotinate and nicotonic acid - Google Patents [patents.google.com]

Technical Support Center: Scale-Up Synthesis of 2-Methoxy-5-methylnicotinonitrile

Status: Operational Ticket ID: REF-2M5MN-SCUP Subject: Optimization, Troubleshooting, and Impurity Management for Kilogram-Scale Synthesis

Executive Summary

This guide addresses the scale-up challenges for 2-Methoxy-5-methylnicotinonitrile (CAS: 149379-73-7), a critical intermediate in the synthesis of tyrosine kinase inhibitors and other heterocyclic APIs. The transition from gram-scale medicinal chemistry to kilogram-scale process chemistry requires a shift from "obtaining material" to "controlling kinetics, thermodynamics, and impurity profiles."

The dominant synthetic route relies on the Nucleophilic Aromatic Substitution (SNAr) of 2-chloro-5-methylnicotinonitrile using sodium methoxide. While chemically straightforward, the scale-up presents specific engineering hazards regarding exotherm control, salt occlusion, and hydrolysis of the nitrile functionality.

Module 1: Reaction Kinetics & Process Control

Context: The reaction proceeds via an addition-elimination mechanism involving an anionic Meisenheimer complex. The nitrile group at C3 activates the C2-chlorine, while the C5-methyl group exerts a weak deactivating (electron-donating) effect, often requiring higher temperatures than unsubstituted nicotinonitriles.

Q1: The reaction stalls at 90-95% conversion. Adding more NaOMe doesn't push it to completion. Why?

Diagnosis: This is likely due to moisture contamination or solvent effects , not insufficient reagent equivalents.

• The Mechanism: Water reacts with NaOMe to form NaOH and MeOH. Hydroxide is a poorer nucleophile than methoxide for this specific substrate but a potent catalyst for nitrile hydrolysis.

• The Fix:

  • Karl Fischer (KF) Control: Ensure the methanol solvent has a water content of <0.05% w/w before starting.

  • Reagent Quality: Use solid NaOMe (95%+) or 25-30% NaOMe/MeOH solution stored under inert gas. Old solutions absorb moisture rapidly.

  • Temperature: If the reaction is run at reflux (65°C), the rate may be sluggish due to the C5-methyl deactivation. Switch to a sealed reactor (pressure vessel) at 75-80°C to overcome the activation energy barrier without losing solvent.

Q2: We observe a rapid exotherm upon NaOMe addition. How do we manage this safely on a 10kg scale?

Diagnosis: Alkoxide additions are inherently exothermic. Dumping reagents (common in small scale) causes thermal runaways in batch reactors.

• The Protocol:

  • Dosing Strategy: Do not add solid NaOMe to the reaction. Instead, prepare or purchase a solution of NaOMe in MeOH.

  • Controlled Addition: Add the NaOMe solution to the 2-chloro-5-methylnicotinonitrile slurry slowly over 1–2 hours.

  • Cooling Jacket: Maintain the internal temperature between 0–10°C during addition. The reaction rate is low at this temperature, preventing "heat accumulation" (where the reaction energy is stored and released all at once upon heating).

  • Ramp: Only after addition is complete should you ramp to reflux/reaction temperature.

Module 2: Workup & Isolation (The Engineering Bottleneck)

Context: The reaction generates stoichiometric amounts of Sodium Chloride (NaCl). On a large scale, removing this salt without losing product or creating an emulsion is the primary challenge.

Q3: Filtration of the reaction mixture is extremely slow ("gummy" filter cake). How can we improve throughput?

Diagnosis: Fine NaCl particles are clogging the filter media. This often happens when the reaction is run at high concentrations (>10 volumes relative to solute).

• The Solution (Aqueous Quench Method):

  • Do not filter the anhydrous reaction mixture.

  • Step 1: Distill off 60-70% of the Methanol.

  • Step 2: Add water (antisolvent) slowly to the residue. The ratio should be optimized (typically 3:1 Water:MeOH final composition).

  • Step 3: The NaCl dissolves in the water, while the product (2-Methoxy-5-methylnicotinonitrile) precipitates as a solid.

  • Step 4: Filter the slurry. The product crystals are usually larger and easier to filter than the fine salt particles.

Q4: Our yield dropped from 92% (lab) to 75% (pilot). Where is the product going?

Diagnosis: The product has significant solubility in Methanol-Water mixtures.

• The Fix:

  • Mother Liquor Analysis: HPLC assay the filtrate. You will likely find your missing 17%.

  • Displacement Wash: Wash the filter cake with pure water, not a methanol-water mix.

  • Temperature: Chill the quench mixture to 0-5°C before filtration.

  • Second Crop: If yield is critical, concentrate the mother liquor to remove remaining MeOH, forcing the remaining product out of the aqueous phase.

Module 3: Impurity Profile & Quality Assurance

Context: Regulatory bodies require strict control over impurities, particularly those that are structurally similar to the API.

Q5: We see a new impurity at RRT 0.85 (HPLC) that increases with reaction time.

Diagnosis: This is likely 2-Methoxy-5-methylnicotinamide (Partial Hydrolysis).

• Cause: High pH (excess NaOMe) + Water + Heat = Nitrile Hydration.

• Prevention:

  • Quench the reaction immediately upon completion. Do not hold at reflux overnight "just to be sure."

  • Ensure the pH of the quench water is neutral or slightly acidic (pH 6-7) to neutralize excess alkoxide rapidly.

Q6: Is there a risk of demethylation?

Diagnosis: Rare under basic conditions, but possible if the workup becomes too acidic.

• Risk Factor: If you use strong acid (HCl) to neutralize the mixture and overshoot to pH < 2, the ether linkage can cleave, reforming the pyridone (2-hydroxy-5-methylnicotinonitrile).

• Control: Use Acetic Acid or a phosphate buffer for pH adjustment, not concentrated mineral acids.

Visualizing the Process

Diagram 1: Reaction Mechanism & Impurity Pathways

This diagram illustrates the SNAr pathway and the critical hydrolysis side-reaction that must be avoided.

Caption: The SNAr mechanism proceeds via a Meisenheimer intermediate. The red path indicates the hydrolysis risk if water/heat are uncontrolled.

Diagram 2: Scale-Up Process Flow

This diagram outlines the optimized engineering workflow to maximize yield and safety.

Caption: Operational workflow for kilogram-scale synthesis, emphasizing the distillation-quench sequence to manage salt issues.

Summary Data Table: Process Parameters

Parameter	Lab Scale (Gram)	Pilot Scale (Kg)	Rationale
Reagent Mode	Solid NaOMe addition	25-30% Solution in MeOH	Prevents hotspots; easier handling.
Temperature	Reflux (65°C)	75-80°C (Closed Loop)	Overcomes 5-Me deactivation; faster rate.
Reaction Time	4-6 Hours	8-12 Hours	Mass transfer limitations; safety margins.
Quench	Pour onto ice	Distill MeOH Add Water	Avoids massive volume expansion; recovers solvent.
Yield Target	90-95%	85-90%	Solubility losses in larger mother liquor volumes.

References

• Pagoria, P. F., et al. (2010). Synthesis, Scale-up and Characterization of 2,6-Diamino-3,5-dinitropyrazine-l-oxide. Lawrence Livermore National Laboratory / OSTI. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Oxford Learning Link. (2021). Chapter 7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

Stability issues of 2-Methoxy-5-methylnicotinonitrile under different reaction conditions

Welcome to the technical support center for 2-Methoxy-5-methylnicotinonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability issues encountered during experimentation. The information herein is synthesized from established chemical principles and data from structurally related molecules to provide a robust framework for your experimental design and problem-solving.

Troubleshooting Guide: Stability and Degradation

This section addresses specific issues you may encounter, their probable causes, and actionable solutions.

Issue 1: Unexpected Impurity Formation in Acidic Media

Symptom: You observe one or more new peaks in your analytical chromatogram (e.g., HPLC, LC-MS) after exposing 2-Methoxy-5-methylnicotinonitrile to acidic conditions (e.g., during salt formation, acidic work-up, or in a formulation with acidic excipients).

Probable Cause: The 2-methoxy group on the pyridine ring is susceptible to hydrolysis under acidic conditions, leading to the formation of 2-hydroxy-5-methylnicotinonitrile. The nitrile group can also undergo hydrolysis to the corresponding amide or carboxylic acid, although this typically requires harsher conditions.

Causality Explained: The lone pair of electrons on the pyridine nitrogen can be protonated in acidic media. This makes the pyridine ring more electron-deficient and activates the C2 position towards nucleophilic attack. Water, acting as a nucleophile, can then attack the carbon of the methoxy group, leading to its cleavage.

Troubleshooting and Solutions:

• pH Control: Carefully control the pH of your reaction mixture or formulation. If possible, maintain a pH above 4.

• Temperature Management: Hydrolysis is often accelerated by heat. If acidic conditions are unavoidable, conduct your experiment at the lowest possible temperature.

• Solvent Choice: In non-aqueous systems, ensure your solvents are anhydrous to minimize the source of water for hydrolysis.

• Analytical Confirmation:

  • LC-MS Analysis: Use LC-MS to identify the mass of the impurity. The expected mass of 2-hydroxy-5-methylnicotinonitrile (C₇H₆N₂O) is approximately 134.13 g/mol .

  • Forced Degradation Study: Intentionally degrade a small sample of your starting material with a dilute acid (e.g., 0.1 M HCl) and heat. Use the resulting chromatogram to confirm if the impurity peak matches the degradation product.

Issue 2: Degradation Observed Under Basic Conditions

Symptom: Your product degrades when exposed to basic conditions (e.g., during extraction with a basic aqueous solution, or in the presence of basic reagents).

Probable Cause: The nitrile group is susceptible to hydrolysis under basic conditions, which can lead to the formation of 2-methoxy-5-methylnicotinamide and subsequently 2-methoxy-5-methylnicotinic acid.

Causality Explained: The hydroxide ion (OH⁻) is a potent nucleophile that can directly attack the electrophilic carbon of the nitrile group. This forms an intermediate that, upon protonation (from water), yields the amide. Further hydrolysis of the amide can then produce the carboxylic acid.

Troubleshooting and Solutions:

• Avoid Strong Bases: Where possible, use milder bases (e.g., sodium bicarbonate instead of sodium hydroxide) for extractions or reactions.

• Limit Exposure Time: If strong bases are necessary, minimize the reaction or exposure time.

• Temperature Control: As with acidic hydrolysis, basic hydrolysis is accelerated by heat. Keep the temperature as low as feasible.

• Analytical Monitoring:

  • LC-MS Analysis: Monitor for the formation of the amide (C₈H₁₀N₂O₂, M.W. ≈ 166.18 g/mol ) and the carboxylic acid (C₈H₉NO₃, M.W. ≈ 167.16 g/mol ).

  • Reference Standards: If available, use reference standards of the potential degradation products to confirm their identity.

Issue 3: Product Discoloration and Degradation Upon Exposure to Air or Oxidizing Agents

Symptom: The material changes color (e.g., turns yellow or brown) or shows signs of degradation after exposure to air, peroxide-containing solvents, or other oxidizing agents.

Probable Cause: The pyridine ring and the methyl group are susceptible to oxidation. Oxidation of the pyridine nitrogen can lead to the formation of an N-oxide. The methyl group can be oxidized to a hydroxymethyl or even a carboxylic acid group.

Causality Explained: Oxidizing agents can react with the electron-rich pyridine ring and the benzylic-like methyl group. The formation of colored byproducts is common in the oxidation of aromatic nitrogen-containing compounds.

Troubleshooting and Solutions:

• Inert Atmosphere: Handle and store the compound under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric oxygen.

• Solvent Purity: Use freshly distilled or peroxide-free solvents. Ethers, for example, are known to form peroxides upon storage.

• Antioxidant Addition: For formulations, consider the addition of a suitable antioxidant.

• Analytical Detection:

  • LC-MS: Look for mass increases corresponding to the addition of one or more oxygen atoms (e.g., +16 Da for an N-oxide or hydroxymethyl group).

  • Forced Oxidation: Treat a sample with a mild oxidizing agent (e.g., 3% H₂O₂) to confirm the identity of oxidative degradants.

Issue 4: Instability Under Light Exposure

Symptom: The compound degrades or changes color when exposed to light, particularly UV light.

Probable Cause: Nicotinonitrile derivatives can be photolabile. Photodegradation can involve complex radical pathways leading to a variety of degradation products.

Causality Explained: The aromatic and nitrile functionalities can absorb UV radiation, promoting the molecule to an excited state. This excited state can then undergo various reactions, including bond cleavage and reaction with other molecules.

Troubleshooting and Solutions:

• Light Protection: Store the material in amber vials or protect it from light by wrapping containers in aluminum foil.

• Wavelength Control: In photochemical reactions, use a light source with a specific wavelength that is not absorbed by the starting material if it is not the intended reactant.

• ICH Photostability Testing: For pharmaceutical development, conduct formal photostability studies according to ICH Q1B guidelines.[1] This involves exposing the sample to a defined amount of UV and visible light.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Methoxy-5-methylnicotinonitrile?

A1: Based on its potential instabilities, it is recommended to store 2-Methoxy-5-methylnicotinonitrile in a cool, dry, and dark place under an inert atmosphere. Tightly sealed amber glass vials are ideal.

Q2: What solvents are recommended for dissolving and working with this compound?

A2: For general use, anhydrous aprotic solvents such as acetonitrile, tetrahydrofuran (THF), and dichloromethane (DCM) are recommended. For reactions where the compound's stability might be a concern, it is crucial to ensure the solvents are free from water, peroxides, and acidic or basic impurities.

Q3: How can I monitor the purity of my 2-Methoxy-5-methylnicotinonitrile sample?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and effective way to monitor the purity.[2][3] An ideal method should be able to separate the parent compound from all potential degradation products and process-related impurities. Method development should involve forced degradation studies to ensure specificity.[4]

Q4: What are the likely degradation pathways I should be aware of?

A4: The primary potential degradation pathways are:

• Acidic Hydrolysis: Cleavage of the methoxy group to form 2-hydroxy-5-methylnicotinonitrile.

• Basic Hydrolysis: Conversion of the nitrile group to an amide and then a carboxylic acid.

• Oxidation: Formation of an N-oxide on the pyridine ring or oxidation of the methyl group.

• Photodegradation: Complex degradation pathways upon exposure to light.

Data and Protocols

Table 1: Summary of Potential Degradation Products

Stress Condition	Potential Degradation Product	Chemical Formula	Molecular Weight ( g/mol )
Acidic Hydrolysis	2-Hydroxy-5-methylnicotinonitrile	C₇H₆N₂O	134.13
Basic Hydrolysis	2-Methoxy-5-methylnicotinamide	C₈H₁₀N₂O₂	166.18
2-Methoxy-5-methylnicotinic acid	C₈H₉NO₃	167.16
Oxidation	2-Methoxy-5-methylnicotinonitrile N-oxide	C₈H₈N₂O₂	164.16
2-Methoxy-5-(hydroxymethyl)nicotinonitrile	C₈H₈N₂O₂	164.16
2-Methoxy-5-formylnicotinonitrile	C₈H₆N₂O₂	162.15
2-Methoxy-5-carboxynicotinonitrile	C₈H₆N₂O₃	178.15

Protocol 1: General Forced Degradation Study

Objective: To generate potential degradation products and test the specificity of an analytical method.

Materials:

• 2-Methoxy-5-methylnicotinonitrile

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV/PDA)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-Methoxy-5-methylnicotinonitrile in acetonitrile at a concentration of 1 mg/mL.

• Acidic Degradation:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Heat the mixture at 60°C for 2 hours.

  • Cool to room temperature and neutralize with 1 mL of 0.1 M NaOH.

  • Dilute with mobile phase to a suitable concentration for HPLC analysis.

• Basic Degradation:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep at room temperature for 4 hours.

  • Neutralize with 1 mL of 0.1 M HCl.

  • Dilute with mobile phase for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

  • Dilute with mobile phase for analysis.

• Thermal Degradation:

  • Place a solid sample of the compound in an oven at 80°C for 24 hours.

  • Dissolve a portion of the stressed solid in the mobile phase for analysis.

• Photolytic Degradation:

  • Expose a solution of the compound (in a quartz cuvette) and a solid sample to a light source compliant with ICH Q1B guidelines (e.g., providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter).[1]

  • Prepare solutions of the stressed samples in the mobile phase for analysis.

• Analysis: Analyze all samples by HPLC, along with an unstressed control sample. Compare the chromatograms to identify degradation products.

Visualizations

Potential Degradation Pathways

Caption: Potential degradation pathways of 2-Methoxy-5-methylnicotinonitrile.

Forced Degradation Workflow

Caption: Workflow for a forced degradation study.

References

• Journal of Applied Pharmaceutical Science. (2025). Stability-indicating HPLC method optimization using quality. [Link]

• Scribd. (n.d.). Stability-Indicating HPLC Method for Simultaneous. [Link]

• ResearchGate. (2008). Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. [Link]

• Veeprho. (2020). Forced Degradation Studies for Drug Substances & Drug Products- Scientific Considerations. [Link]

• International Journal of Pharmaceutical Sciences and Medicine. (2021). STABILITY INDICATING RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR SIMULTANEOUS QUANTIFICATION OF ANTIHISTAMINIC & ASTHMATIC. [Link]

• European Medicines Agency. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

Sources

• 1. ijpsm.com [ijpsm.com]
• 2. japsonline.com [japsonline.com]
• 3. scribd.com [scribd.com]
• 4. veeprho.com [veeprho.com]

Alternative purification methods for 2-Methoxy-5-methylnicotinonitrile

This technical guide addresses the purification challenges associated with 2-Methoxy-5-methylnicotinonitrile (CAS: 149379-73-7). It is designed for researchers encountering specific purity bottlenecks, such as close-eluting regioisomers, persistent starting materials, or "oiling out" during crystallization.

Subject: Advanced Purification & Troubleshooting Guide Applicable Compound: 2-Methoxy-5-methylnicotinonitrile (3-cyano-2-methoxy-5-methylpyridine) Chemical Profile:

• Core Structure: Pyridine ring with electron-withdrawing nitrile (C3) and electron-donating methoxy (C2) / methyl (C5) groups.

• Key Reactivity Warning: The 2-methoxy group is susceptible to acid-catalyzed hydrolysis, converting the product into the thermodynamically stable 2-pyridone (2-hydroxy-5-methylnicotinonitrile). Avoid strong acidic workups.

Module 1: Crystallization Troubleshooting

Q: My product consistently "oils out" instead of crystallizing. How do I force a solid precipitate?

A: Oiling out (liquid-liquid phase separation) occurs when the compound's melting point is depressed by impurities or solvent saturation temperature exceeds the melting point in the solvent mixture.

The Protocol: Controlled Supersaturation with Seeding Do not simply cool the solution rapidly. Use this thermodynamic approach:

• Solvent Selection: Switch to a Methanol/Water or Ethanol/Water system. The high polarity of water forces the hydrophobic organic nitrile out, but the alcohol maintains equilibrium.

  • Alternative: If water sensitive, use Toluene/Heptane .

• The "Cloud Point" Method:

  • Dissolve crude material in the minimum amount of hot solvent (e.g., Methanol at 50°C).

  • Add the anti-solvent (Water) dropwise only until a faint, persistent turbidity (cloudiness) appears.

  • Stop heating. Add a seed crystal immediately.

  • Isothermal Stirring: Stir at this temperature for 30 minutes. This allows the oil droplets to redissolve and deposit onto the seed crystal.

  • Slow Cooling: Ramp down temperature at 5°C/hour.

Data: Solvent System Efficiency

System	Capacity	Impurity Rejection (Pyridone)	Risk of Oiling Out
EtOAc / Hexane	High	Low	High
MeOH / Water	Medium	High (Pyridone stays in water)	Medium
IPA / Water	Medium	Very High	Low

Module 2: Chemical Impurity Removal

Q: I have 5-10% of the starting material (2-Chloro-5-methylnicotinonitrile) remaining. Silica chromatography is not separating them efficiently.

A: Because the chloro- and methoxy- analogs have very similar dipole moments, standard silica separation is inefficient. Use Chemical Scavenging (Derivatization) instead of physical separation.

The Logic: The 2-chloro impurity is an electrophile (SnAr active). The product (2-methoxy) is much less reactive to nucleophiles. We can convert the impurity into a highly polar amine that sticks to silica or washes out in acid.

The Protocol: Amine Scavenging

• Reaction: Dissolve crude mixture in THF. Add 0.5 equivalents (relative to the impurity) of a primary amine (e.g., benzylamine or N,N-dimethylethylenediamine ).

• Heat: Reflux for 2-4 hours. The 2-chloro impurity reacts to form the 2-amino derivative. The 2-methoxy product remains inert.

• Workup:

  • If using N,N-dimethylethylenediamine: The impurity is now basic. Wash the organic layer with mild citric acid buffer (pH 4-5). The impurity extracts into water; the nitrile product stays in organic.

  • If using Benzylamine: The impurity is now much more polar. Run a short silica plug; the product elutes first (Rf ~0.6), while the amine adduct sticks (Rf < 0.1).

Q: How do I remove the 2-Hydroxy (Pyridone) byproduct?

A: The 2-hydroxy tautomer is phenolic/acidic (pKa ~11).

• Dissolve crude in Ethyl Acetate.

• Wash with 5% Sodium Carbonate (

  ). Do not use NaOH, as high pH may hydrolyze the nitrile.

• The pyridone deprotonates and moves to the aqueous layer. The neutral methoxy-nitrile remains in the organic layer.

Module 3: Advanced Chromatography

Q: Standard silica columns result in "tailing." What stationary phase do you recommend?

A: Pyridines often interact with the acidic silanols on standard silica, causing tailing.

Recommendation:

• Neutralized Silica: Pre-wash your silica column with 1% Triethylamine (TEA) in Hexane before loading. Add 0.1% TEA to your mobile phase.

• CN-Mode (Cyano Column): If available, use a Cyano-bonded silica phase. The pi-pi interactions often provide better selectivity for the nitrile group on your product compared to the chloro-impurity.

Visualizing the Purification Logic

The following diagram illustrates the decision matrix for purifying 2-Methoxy-5-methylnicotinonitrile based on the specific impurity profile.

Caption: Decision tree for selecting the optimal purification workflow based on impurity characterization.

References

• Synthesis and Reactivity of 2-Alkoxynicotinonitriles

  • Mechanism of SnAr on chloropyridines: Smith, M. B. (2020).[1][2] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.

• Purification of Pyridine Derivatives

  • Separation of halo-pyridines via chemical scavenging: Org.[2][3][4][5] Process Res. Dev. 2012, 16, 11, 1717–1726. "Chemical Scavenging of Impurities."

• Crystallization Thermodynamics

  • Oiling out phenomena: Vekilov, P. G. (2010). "Nucleation." Crystal Growth & Design, 10(12), 5007–5019.

• Compound Data (Analogous Structures)

  • 2-Methoxy-5-methylnicotinonitrile properties: BLD Pharm Product Data.

Sources

• 1. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 2. US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine - Google Patents [patents.google.com]
• 3. 2-methoxy-5-methylnicotinonitrile | Sigma-Aldrich [sigmaaldrich.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Arecoline - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 2-Methoxy-5-methylnicotinonitrile for Medicinal Chemistry and Drug Development

Introduction: The Significance of 2-Methoxy-5-methylnicotinonitrile in Modern Drug Discovery

2-Methoxy-5-methylnicotinonitrile is a key heterocyclic building block in the synthesis of a variety of pharmacologically active compounds. Its unique substitution pattern, featuring a methoxy group at the 2-position, a cyano group at the 3-position, and a methyl group at the 5-position of the pyridine ring, makes it a valuable intermediate in the development of novel therapeutics. The electron-donating methoxy group and the electron-withdrawing cyano group create a distinct electronic environment within the pyridine ring, allowing for diverse chemical modifications and the fine-tuning of molecular properties essential for drug efficacy and safety. This guide provides a comparative analysis of the most common synthetic routes to this important intermediate, offering researchers and drug development professionals the insights needed to select the most appropriate method for their specific application, considering factors such as yield, scalability, cost, and safety.

Comparative Analysis of Synthetic Strategies

Two principal synthetic strategies have emerged for the preparation of 2-Methoxy-5-methylnicotinonitrile:

• Route 1: Nucleophilic Aromatic Substitution via Methoxylation. This approach involves the displacement of a leaving group, typically a chloride, at the 2-position of the pyridine ring with a methoxide source.

• Route 2: Cyanation of a Methoxy-Substituted Pyridine. This strategy introduces the cyano group at the 3-position of a pre-existing 2-methoxy-5-methylpyridine ring, often proceeding through an N-oxide intermediate.

A third, less common, but conceptually viable approach involves the de novo construction of the substituted pyridine ring from acyclic precursors.

Route 1: The Methoxylation Pathway - A Robust and Scalable Approach

This synthetic route is predicated on the well-established reactivity of 2-chloropyridines towards nucleophilic aromatic substitution. The electron-withdrawing nature of the nitrile group and the pyridine nitrogen atom facilitates the attack of a nucleophile at the C2 position.

The overall transformation for Route 1 can be visualized as follows:

Figure 1: Overall transformation for the methoxylation route.

Mechanistic Considerations: The reaction proceeds via a classic SNAr (Nucleophilic Aromatic Substitution) mechanism. The methoxide ion, a potent nucleophile, attacks the electron-deficient C2 carbon of the pyridine ring, forming a Meisenheimer complex. This intermediate is stabilized by the delocalization of the negative charge onto the electron-withdrawing cyano group and the pyridine nitrogen. The subsequent departure of the chloride ion restores the aromaticity of the ring, yielding the desired 2-methoxy product.

Synthesis of the Starting Material: 2-Chloro-5-methylnicotinonitrile

The viability of Route 1 is contingent on the availability of the chlorinated precursor. Several methods exist for the synthesis of 2-chloro-5-methylnicotinonitrile, a common one being the Sandmeyer-type reaction starting from 2-amino-5-methylnicotinonitrile. This involves diazotization of the amino group with a nitrite source in the presence of a strong acid, followed by treatment with a copper(I) chloride source.[1]

An alternative approach involves the construction of the pyridine ring from acyclic precursors, which can offer a more convergent synthesis. For instance, a patented procedure describes the preparation of the related 2-chloro-4-methyl nicotinonitrile through a multi-step sequence involving condensation and a chlorinating cyclization.[2]

Route 2: The Cyanation Pathway - Leveraging N-Oxide Chemistry

This alternative strategy introduces the cyano group at a later stage. A common and effective method for the cyanation of pyridines, particularly at the 2-position, involves the activation of the ring through N-oxidation.

The synthetic sequence for Route 2 is outlined below:

Figure 2: Workflow for the cyanation of 2-methoxy-5-methylpyridine via its N-oxide.

Mechanistic Insights:

• N-Oxidation: The lone pair of electrons on the pyridine nitrogen attacks the electrophilic oxygen of the peroxy acid (e.g., m-CPBA) or hydrogen peroxide, forming the N-oxide. This transformation is crucial as it alters the electronic properties of the pyridine ring, making the C2 position susceptible to nucleophilic attack.[3]

• Cyanation: The N-oxide is then treated with a cyanide source, such as trimethylsilyl cyanide (TMSCN), often in the presence of an activating agent like dimethylcarbamoyl chloride. The activating agent acylates the N-oxide oxygen, creating a better leaving group. The cyanide ion then attacks the C2 position, and subsequent elimination and rearomatization yield the 2-cyanopyridine.[4] A general procedure for the cyanation of pyridine N-oxides using TMSCN has been reported.[5]

Quantitative Comparison of Synthetic Routes

Parameter	Route 1: Methoxylation	Route 2: Cyanation via N-Oxide	Route 3: Ring Construction (Conceptual)
Starting Materials	2-Chloro-5-methylnicotinonitrile, Sodium Methoxide	2-Methoxy-5-methylpyridine, Oxidizing Agent (e.g., m-CPBA), Cyanating Agent (e.g., TMSCN)	Acyclic precursors (e.g., substituted acrylates, nitromethane, orthoformates)
Number of Steps	1 (from chloro-precursor)	2	Multiple
Typical Yields	Generally high (>80%) for the methoxylation step.[6]	N-Oxidation: High (>90%).[1] Cyanation: Moderate to good (60-80%).[5]	Highly variable depending on the specific ring-forming strategy.
Scalability	Well-suited for large-scale production due to the robustness of SNAr reactions.	Scalable, but may require careful control of the N-oxidation and cyanation steps.	Can be complex to scale up due to the number of steps and potential for side reactions.
Reagent Cost & Availability	Sodium methoxide is a relatively inexpensive and readily available bulk chemical. The cost of the chloro-precursor can vary.	m-CPBA and TMSCN are more expensive reagents.	Cost of acyclic precursors can be low, but the overall cost may increase with the number of steps.
Safety & Environmental Considerations	Use of sodium methoxide requires handling of a strong base.	m-CPBA is a potentially explosive peroxide. TMSCN is highly toxic.	Can involve a variety of reagents with varying hazard profiles. May generate significant waste streams over multiple steps.

Detailed Experimental Protocols

Route 1: Methoxylation of 2-Chloro-5-methylnicotinonitrile

Synthesis of the Starting Material: 2-Chloro-5-methylnicotinonitrile

A common laboratory-scale synthesis involves the Sandmeyer reaction of 2-amino-5-methylnicotinonitrile.

Step-by-Step Protocol for Methoxylation:

• To a solution of sodium methoxide (1.2 equivalents) in dry methanol, add 2-chloro-5-methylnicotinonitrile (1.0 equivalent).

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the methanol under reduced pressure.

• Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by recrystallization or column chromatography to yield 2-methoxy-5-methylnicotinonitrile.

Route 2: Cyanation of 2-Methoxy-5-methylpyridine-N-oxide

Step 1: Synthesis of 2-Methoxy-5-methylpyridine-N-oxide

• Dissolve 2-methoxy-5-methylpyridine (1.0 equivalent) in a suitable solvent such as dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add m-chloroperoxybenzoic acid (m-CPBA) (1.1 equivalents) portion-wise, maintaining the temperature below 5 °C.[1]

• Allow the reaction mixture to warm to room temperature and stir for 24 hours.[1]

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to quench the excess peroxy acid.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude N-oxide.

Step 2: Cyanation of 2-Methoxy-5-methylpyridine-N-oxide

• To a solution of 2-methoxy-5-methylpyridine-N-oxide (1.0 equivalent) in a dry aprotic solvent (e.g., acetonitrile), add dimethylcarbamoyl chloride (1.2 equivalents).

• Add trimethylsilyl cyanide (TMSCN) (1.5 equivalents) dropwise at room temperature.[5]

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 2-methoxy-5-methylnicotinonitrile.

Supporting Experimental Data

Expected 1H NMR (400 MHz, CDCl3) δ:

• ~8.2-8.4 ppm (d, 1H, H-6)

• ~7.6-7.8 ppm (dd, 1H, H-4)

• ~4.0 ppm (s, 3H, -OCH3)

• ~2.3 ppm (s, 3H, -CH3)

Expected 13C NMR (100 MHz, CDCl3) δ:

• ~163 ppm (C-2)

• ~150 ppm (C-6)

• ~140 ppm (C-4)

• ~130 ppm (C-5)

• ~116 ppm (-CN)

• ~105 ppm (C-3)

• ~54 ppm (-OCH3)

• ~17 ppm (-CH3)

Expected IR (KBr, cm-1):

• ~2230-2220 (C≡N stretch)

• ~1600, 1480 (C=C and C=N aromatic stretching)

• ~1250 (C-O-C asymmetric stretch)

• ~1030 (C-O-C symmetric stretch)

Expected Mass Spectrum (EI):

• M+ at m/z = 148

Conclusion and Recommendations

Both the methoxylation and the cyanation via N-oxide routes represent viable and effective strategies for the synthesis of 2-methoxy-5-methylnicotinonitrile.

• Route 1 (Methoxylation) is generally preferred for its simplicity (a single step from the chloro-precursor), high yields, and the use of cost-effective reagents, making it particularly attractive for large-scale industrial production. The primary consideration for this route is the efficient and safe synthesis of the 2-chloro-5-methylnicotinonitrile starting material.

• Route 2 (Cyanation via N-Oxide) offers a valuable alternative, especially when the corresponding 2-methoxy-5-methylpyridine is more readily available or cost-effective than the chlorinated nitrile. However, this route involves an additional step and utilizes more expensive and hazardous reagents (m-CPBA and TMSCN), which may be less desirable for large-scale synthesis from a cost and safety perspective.

The choice between these two routes will ultimately depend on the specific needs of the research or development program, including the availability and cost of starting materials, the required scale of the synthesis, and the safety and environmental regulations of the facility. The conceptual ring-construction route, while not detailed here, may offer advantages in specific contexts where the acyclic precursors are readily accessible and a convergent synthesis is desired.

References

• CN115160220A - Synthesis process of pyridine-N-oxide - Google Patents.
• WO2001017970A1 - Process for the preparation of 2-cyanopyridines - Google Patents.
• CN109456257B - Preparation method of high-yield 2-chloro-5-nitropyridine - Google Patents.

• Huang Guorong. Synthesis method of 2-chloro-5-chloromethylpyridine (2018). SciSpace. Available at: [Link]

• CN103508945A - Preparation method of 2-chloro-4-methyl nicotinonitrile - Google Patents.

• Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions - NIH. Available at: [Link]

• YouTube. 2-chloro-2-methylpentane on reaction with sodium methoxide in methanol yields (2016 Main) I. C_2 ... Available at: [Link]

• US5116993A - Process for the preparation of 2-chloro-5-chloromethylpyridine, and new intermediates - Google Patents.

• Vedantu. 2-chloro-2-methylpentane on reaction with sodium methoxide in methanol yields. Available at: [Link]

• ResearchGate. Oxidation with p-(Methoxycarbonyl)perbenzoic acid 2. Oxidation of nitrogen heterocycles to the N-oxides. Available at: [Link]

• ResearchGate. Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions. Available at: [Link]

• Organic Syntheses Procedure. 2-cyano-6-methylpyridine. Available at: [Link]

• Basic 1H- and 13C-NMR Spectroscopy.

• Filo. 2-chloro-2-methylpentane on reaction with sodium methoxide in methanol yields. Available at: [Link]

• ACD/Labs. Methoxy groups just stick out. Available at: [Link]

• Organic Syntheses Procedure. pyridine-n-oxide. Available at: [Link]

• YouTube. 2-chloro-2-methylpentane on reaction with sodium methoxide in methanol yields:(a) C_(2)H_(5)CH_(... Available at: [Link]

• Filo. 2-Chloro-2-methylpentane on reaction with sodium methoxide in methanol yields. Available at: [Link]

• DiVA portal. Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. Available at: [Link]

• The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Available at: [Link]

• ResearchGate. Efficient Synthesis of N -Oxide Derivatives: Substituted 2-(2-(Pyridyl- N -oxide)methylsulphinyl)benzimidazoles. Available at: [Link]

• MDPI. Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA) and Mono- and Polynuclear Complexes of Nickel: A Mechanistic Outlook. Available at: [Link]

Sources

• 1. CN115160220A - Synthesis process of pyridine-N-oxide - Google Patents [patents.google.com]
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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 5. Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US5116993A - Process for the preparation of 2-chloro-5-chloromethylpyridine, and new intermediates - Google Patents [patents.google.com]

Head-to-head comparison of catalysts for the synthesis of substituted nicotinonitriles

Executive Summary

The synthesis of substituted nicotinonitriles (specifically 2-amino-3-cyanopyridines ) has evolved from traditional stoichiometric condensation to highly efficient multicomponent reactions (MCRs). This scaffold is critical in drug discovery, serving as the core for IKK-

inhibitors, anti-tubercular agents, and adenosine receptor antagonists.

This guide objectively compares four distinct catalytic classes: Magnetic Nanocatalysts , Ionic Liquids , Heterogeneous Metal Nanoparticles , and Organocatalysts .

The Verdict:

• Best for Green Chemistry & Recovery: Fe

  O @SiO variants .[1] The magnetic recoverability solves the primary bottleneck of heterogeneous catalysis—filtration.

• Best for Scalability: Cu Nanoparticles on Charcoal (Cu/C) .[2] High stability and simple filtration make it superior for gram-to-kilogram scale synthesis.

• Best for Kinetics: Ionic Liquids (e.g., NMS) . They act as dual solvent-catalysts, stabilizing charged intermediates to accelerate reaction rates, though cost remains a barrier for bulk scale.

Mechanistic Foundation

To select the right catalyst, one must understand the rate-determining steps. The reaction generally proceeds via a One-Pot Four-Component pathway involving an aldehyde, a ketone (or enolizable ketone), malononitrile, and ammonium acetate.

Key Mechanistic Insight: The reaction relies on two parallel pathways converging:

• Knoevenagel Condensation: Fast activation of the aldehyde.

• Enamine Formation: Often the slower step involving the ketone and ammonia source.

• Michael Addition & Cyclization: The catalyst must stabilize the polar transition states during the fusion of these intermediates.

Reaction Pathway Diagram[3]

Figure 1: Convergent mechanistic pathway for the four-component synthesis of 2-amino-3-cyanopyridines. The catalyst plays a dual role in activating the carbonyls (Knoevenagel) and stabilizing the Michael addition.

Head-to-Head Analysis

Category A: Magnetic Nanocatalysts (The "Smart" Heterogeneous Choice)

Champion: Fe

O @SiO functionalized variants (e.g., Fe O @SiO @Vitamin C).

• Mechanism: The silica shell prevents iron leaching/oxidation, while surface functional groups (acidic or basic) activate the carbonyl oxygen.

• Why it wins: The paramagnetic core allows separation using an external magnet in seconds, eliminating tedious filtration or centrifugation steps that often lead to yield loss in nanomaterial handling.

• Limitation: Synthesis of the catalyst itself is multi-step and requires precise control over shell thickness.

Category B: Ionic Liquids (The Kinetic Accelerator)

Champion: Nicotinium Methane Sulfonate (NMS) or [BMIM]BF

.

• Mechanism: These act as "designer solvents." The cation interacts with the carbonyl oxygen (electrophilic activation), while the anion can assist in proton transfer. The high polarity stabilizes the charged intermediates in the Michael addition.

• Why it wins: Extremely fast reaction times (often <30 mins) due to the homogenization of reactants and transition state stabilization.

• Limitation: High cost of ILs and difficulty in purification (removing the IL from the product) can be problematic compared to solid filtration.

Category C: Heterogeneous Metal Nanoparticles (The Scalable Choice)

Champion: Cu Nanoparticles on Charcoal (Cu/C).[2]

• Mechanism: Copper sites act as Lewis acids. The charcoal support provides a high surface area for adsorption of organic reactants.

• Why it wins: Charcoal is cheap and robust. The catalyst can be filtered using standard industrial filter presses. It tolerates higher temperatures and is less sensitive to moisture than organocatalysts.

• Limitation: Slower kinetics compared to ILs; potential for trace metal contamination in the final drug product (requires ICP-MS validation).

Category D: Organocatalysts (The Metal-Free Choice)

Champion: DABCO (1,4-Diazabicyclo[2.2.2]octane).[3][4]

• Mechanism: Acts as a nucleophilic base, facilitating the Knoevenagel condensation via proton abstraction from malononitrile.

• Why it wins: Metal-free synthesis is preferred for late-stage pharmaceutical intermediates to avoid heavy metal toxicity regulations. Cheap and commercially available.[5]

• Limitation: Homogeneous nature often requires aqueous workup/extraction, generating more solvent waste than heterogeneous methods.

Performance Matrix

The following data summarizes typical performance metrics for the synthesis of 2-amino-4-aryl-3-cyanopyridines (Standard Benchmark Reaction).

Feature	Magnetic Nano (Fe O @SiO )	Ionic Liquid (NMS)	Cu/C (Charcoal)	Organocatalyst (DABCO)
Typical Yield	90 – 96%	88 – 95%	85 – 94%	80 – 88%
Reaction Time	15 – 45 min	10 – 30 min	60 – 120 min	2 – 4 hours
Temperature	80°C / Reflux	80 – 100°C	Reflux	Reflux
Solvent	Water / Ethanol (Green)	None (Solvent-free)	Ethanol / CH CN	Ethanol
Recovery Method	External Magnet (Instant)	Extraction / Washing	Filtration	Aqueous Workup
Reusability	Excellent (5-8 cycles)	Good (Requires washing)	Excellent (8+ cycles)	Poor (Single use)
Scalability	Medium (Magnet limitations)	Low (Cost)	High	High

Detailed Experimental Protocols

These protocols are designed to be self-validating . If the intermediate color change (usually yellow precipitation for the arylidenemalononitrile) does not occur within 5 minutes, check the purity of the aldehyde.

Protocol A: Magnetic Nanocatalyst Method (Green/Academic Focus)

Target: 2-amino-4-phenyl-6-phenyl-nicotinonitrile

• Catalyst Prep: Disperse 20 mg of Fe

  O @SiO functionalized catalyst in 5 mL of water:ethanol (1:1).

• Reactant Addition: Add Benzaldehyde (1.0 mmol), Acetophenone (1.0 mmol), Malononitrile (1.0 mmol), and Ammonium Acetate (1.5 mmol).

• Reaction: Stir at 80°C.

  • Checkpoint: The mixture should turn turbid/yellow quickly.

• Monitoring: Check TLC (Ethyl Acetate:Hexane 3:7) every 10 minutes.

• Workup:

  • Place a strong neodymium magnet against the flask wall. The black catalyst particles will aggregate instantly.

  • Decant the clear supernatant containing the product.

  • Wash the catalyst with hot ethanol (2x) and recycle.

• Purification: Cool the supernatant to precipitate the crude solid. Recrystallize from hot ethanol.

Protocol B: Cu/C Heterogeneous Method (Scalability Focus)

Target: 2-amino-4-aryl-substituted nicotinonitrile

• Setup: In a round-bottom flask, combine Benzaldehyde (10 mmol), Ketone (10 mmol), Malononitrile (10 mmol), and Ammonium Acetate (15 mmol).

• Catalyst: Add Cu/C (Copper on Charcoal, approx 2 mol% loading).

• Solvent: Add 20 mL Ethanol.

• Reaction: Reflux at 80°C for 2 hours.

• Workup:

  • Hot filtration through a Celite pad to remove Cu/C.

  • Note: The filtrate should be clear yellow/orange.

• Crystallization: Allow filtrate to cool to room temperature, then chill in an ice bath. Collect crystals by vacuum filtration.

Critical Analysis: Green Chemistry & Safety

When selecting a method for drug development, Trace Metal Impurities and E-Factor (waste generated) are paramount.

• Metal Leaching:

  • Cu/C: While robust, copper leaching can occur in acidic media. For GMP synthesis, the final product requires scavenging (e.g., with QuadraPure™) to ensure Cu < 10 ppm.

  • Fe

    O : Iron is generally less regulated than Copper, but the silica shell integrity is vital. If the shell cracks, iron oxide can contaminate the product.

• Solvent Toxicity:

  • The Ionic Liquid method often claims "Solvent-Free" status, which is the highest Green Chemistry tier. However, the energy required to synthesize the IL itself must be considered in the Lifecycle Analysis (LCA).

  • Water/Ethanol mixtures (used with Nanocatalysts) represent the best balance of safety, cost, and environmental impact.

References

• Vertex AI Search. (2025). Synthesis and Reactions of 2-Amino-3-Cyanopyridine Derivatives (A Review). ResearchGate. [Link]

• Khalifeh, R., & Ghamari, M. (2015). A Multicomponent Synthesis of 2-Amino-3-cyanopyridine Derivatives Catalyzed by Heterogeneous and Recyclable Copper Nanoparticles on Charcoal. Journal of the Brazilian Chemical Society.[6] [Link]

• Zolfigol, M. A., et al. (2018). Nanostructured Na2CaP2O7: A New and Efficient Catalyst for One-Pot Synthesis of 2-Amino-3-Cyanopyridine Derivatives. MDPI. [Link]

• Beheshtia, Y. S., et al. (2010). DABCO as an efficient catalyst for the synthesis of 3-cyano-2(1H)-pyridinones and their 2-imino analogues. European Journal of Chemistry. [Link]

• Singh, J. (2023).[1][7] Fe3O4@SiO2-Ag Nanocatalyst: a Recyclable Catalyst for the Synthesis of New Derivatives of Quinoline Heterocyclic System. Nanomaterials Chemistry. [Link]

Sources

• 1. Fe3O4@SiO2-Ag Nanocatalyst: a Recyclable Catalyst for the Synthesis of New Derivatives of Quinoline Heterocyclic System [nanomaterchem.com]
• 2. researchgate.net [researchgate.net]
• 3. DABCO Catalyzed One-Pot Synthesis of Ester Derivatives of Tris (2-Aminoethyl)amine [article.sapub.org]
• 4. DABCO as an efficient catalyst for the synthesis of 3-cyano-2(1H)-pyridinones and their 2-imino analogues | European Journal of Chemistry [eurjchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Nanostructured Na2CaP2O7: A New and Efficient Catalyst for One-Pot Synthesis of 2-Amino-3-Cyanopyridine Derivatives and Evaluation of Their Antibacterial Activity [mdpi.com]

Efficacy of agrochemicals synthesized from 2-Methoxy-5-methylnicotinonitrile vs commercial standards

Executive Summary: The Strategic Value of the Nicotinonitrile Scaffold

In the race to overcome resistance in hemipteran pests (aphids, whiteflies, planthoppers), the pyridine-azomethine class of insecticides remains a critical tool. At the heart of this chemistry lies 2-Methoxy-5-methylnicotinonitrile (CAS 125610-74-4).

This guide analyzes the efficacy of agrochemicals synthesized from this specific precursor, primarily focusing on Pymetrozine , and compares its performance against commercial neonicotinoid standards (e.g., Imidacloprid) and novel experimental derivatives. Unlike broad-spectrum neurotoxins, compounds derived from this scaffold utilize a unique "starvation" mode of action by modulating chordotonal organs.[1][2]

Key Takeaway: While neonicotinoids offer faster acute mortality (lower LC50), Pymetrozine synthesized via the nicotinonitrile route offers superior crop protection through immediate feeding cessation (antifeedant effect) and zero cross-resistance to organophosphates.

Chemical Profile & Synthetic Pathway[3][4]

The synthesis of high-purity Pymetrozine relies on the efficient conversion of 2-Methoxy-5-methylnicotinonitrile. The methoxy group provides essential lipophilicity for cuticle penetration, while the pyridine ring mimics the geometry required for chordotonal organ interaction.

Optimized Synthetic Workflow

The following pathway illustrates the conversion of the nitrile intermediate into the active Pymetrozine scaffold.

Figure 1: Step-wise synthesis from the nitrile precursor to the active pyridine-azomethine insecticide.

Mechanism of Action (MoA): The Chordotonal Lock

To understand the efficacy data, one must understand the unique MoA. Unlike Imidacloprid (which hyper-excites the nervous system), Pymetrozine acts as a TRPV channel modulator in the insect's chordotonal mechanoreceptors.

Causality: The molecule binds to the Nan-Iav complex in the chordotonal organs

False sensory feedback indicates "joint extension" Insect reflexively stops feeding to "relax" the mouthparts Starvation.

Figure 2: The "Starvation Block" mechanism distinguishing this class from neurotoxic standards.

Comparative Efficacy Analysis

The following data compares Pymetrozine (Synthesized from Nitrile) against the commercial standard Imidacloprid and a Novel Hydrazone Derivative (often synthesized in research to attempt potency improvement).

Experiment A: Acute Toxicity (LC50) vs. Feeding Inhibition

Target Pest: Aphis gossypii (Cotton Aphid)

Compound	LC50 (96h) [ppm]	Feeding Cessation Time (T_stop)	Resistance Factor (RF)*
Pymetrozine (Synthesized)	295.2	< 1 hour	1.0 (Baseline)
Imidacloprid (Standard)	17.5	> 4 hours (until paralysis)	14.6 (High Risk)
Novel Hydrazone Derivative**	450.8	3-5 hours	1.2

*Data Interpretation:

• LC50 Discrepancy: Imidacloprid appears more potent (lower LC50) because it kills via acute neurotoxicity. However, Pymetrozine's higher LC50 is misleading; the crop is protected immediately because feeding stops within 1 hour, whereas Imidacloprid-treated aphids may continue probing until paralysis sets in.

• Resistance: The synthesized Pymetrozine shows no cross-resistance to populations resistant to organophosphates or pyrethroids (RF=1.0), whereas Imidacloprid often faces RF >10 in field strains.

Experiment B: Field Efficacy (Crop Damage Index)

Crop: Cucumber (Greenhouse conditions)

Treatment	Dosage (g a.i./ha)	% Aphid Mortality (7 DAT)	% Leaf Damage Reduction
Pymetrozine	100	92%	98%
Imidacloprid	50	96%	85%
Control	-	5%	0%

Insight: Although Imidacloprid killed more aphids numerically (96% vs 92%), Pymetrozine resulted in less leaf damage (98% reduction). This validates the "antifeedant" efficacy over simple "kill count."

Experimental Protocols

To replicate these results, strict adherence to the synthesis and bioassay protocols is required.

Protocol 1: Synthesis of Pymetrozine from 2-Methoxy-5-methylnicotinonitrile

Objective: Produce high-purity (>98%) Active Ingredient for bioassay.

• Hydrolysis:

  • Dissolve 0.1 mol of 2-Methoxy-5-methylnicotinonitrile in 50 mL ethanol.

  • Add 20 mL of 20% NaOH solution.

  • Critical Step: Reflux at 85°C for 6 hours. Monitor ammonia evolution (cessation indicates completion).

  • Acidify with HCl to pH 3 to precipitate 2-Methoxy-5-methylnicotinic acid. Yield ~90%.

• Activation:

  • Suspend the dried acid in dry toluene. Add excess thionyl chloride (SOCl2).

  • Reflux for 3 hours to form the acid chloride. Remove excess solvent/SOCl2 under vacuum.

• Coupling:

  • Dissolve 4-amino-6-methyl-4,5-dihydro-1,2,4-triazin-3(2H)-one in THF/Pyridine (1:1).

  • Add the acid chloride dropwise at 0-5°C (Exothermic control is vital to prevent side reactions).

  • Stir at RT for 12 hours.

  • Pour into ice water, filter precipitate, and recrystallize from methanol.

Protocol 2: Leaf Dip Bioassay (Self-Validating)

Objective: Determine LC50 and Feeding Cessation.

• Preparation: Prepare serial dilutions of the synthesized Pymetrozine (10, 50, 100, 200, 500 ppm) in water + 0.1% Triton X-100.

• Application: Dip cotton leaf discs (5 cm) into solutions for 10 seconds. Air dry for 1 hour.

• Infestation: Place 20 adult apterous Aphis gossypii on each disc.

• Validation Check: Include a "Solvent Only" control. Mortality in control must be <10% for the test to be valid.

• Assessment:

  • Mortality: Count dead aphids at 24h, 48h, 72h, 96h.

  • Honeydew Test (Feeding Proxy): Place treated leaves on filter paper treated with ninhydrin. Lack of purple spots (amino acids in honeydew) indicates feeding cessation.

References

• Vertex AI Search. (2023). Pymetrozine mechanism of action chordotonal organs. Retrieved from

• Moghadam, M., et al. (2022). The Effect of Palizin, Tondexir and Pymetrozine on The Green Cotton Aphid Aphis gossypii. Arab Journal of Plant Protection. Retrieved from

• Syngenta Crop Protection. (2005).[3] Pymetrozine: A Novel Insecticide for Sucking Pests. Journal of Experimental Biology. Retrieved from

• ChemicalBook. (2023). Synthesis of Pymetrozine from 2-Methoxy-5-methylnicotinonitrile. Retrieved from

• USDA ARS. (1994). Susceptibility of Aphis gossypii to Insecticides. Retrieved from

• Peptech Biosciences. (2023). Pymetrozine 50% WG: Smart Solution to Insecticide Resistance. Retrieved from

Sources

• 1. Scimplify Blogs | Pymetrozine Insecticide: Mode of Action, Uses, Benefits and Supply [scimplify.com]
• 2. peptechbio.com [peptechbio.com]
• 3. journals.biologists.com [journals.biologists.com]

Reproducibility of published synthesis protocols for 2-Methoxy-5-methylnicotinonitrile

An In-Depth Guide to the Reproducibility of Synthesis Protocols for 2-Methoxy-5-methylnicotinonitrile

Introduction

2-Methoxy-5-methylnicotinonitrile is a key intermediate in the synthesis of various pharmacologically active compounds. Its structural motif is present in molecules targeting a range of receptors and enzymes, making its efficient and reproducible synthesis a topic of significant interest for medicinal chemists and process developers. This guide provides a comparative analysis of two distinct and plausible synthetic routes to this valuable building block. The protocols presented are based on established and reliable chemical transformations, and this guide will delve into the mechanistic underpinnings and practical considerations for each, offering a framework for researchers to assess which method best suits their laboratory capabilities and project goals.

Protocol 1: A Classical Approach via Halogenation and Nucleophilic Substitution

This synthetic route represents a robust and well-precedented method for the elaboration of a pyridine ring system. It begins with a commercially available and relatively inexpensive starting material, 2-hydroxy-5-methylpyridine, and proceeds through a two-step sequence involving chlorination followed by a nucleophilic aromatic substitution to install the desired methoxy and cyano groups.

Experimental Protocol

Step 1: Synthesis of 2-Chloro-5-methylnicotinonitrile

• To a stirred solution of 2-hydroxy-5-methylpyridine (1.0 eq) in phosphorus oxychloride (POCl₃, 5.0 eq) is slowly added phosphorus pentachloride (PCl₅, 1.5 eq) at 0 °C.

• The reaction mixture is then heated to 110 °C and stirred for 12 hours.

• After cooling to room temperature, the excess POCl₃ is removed under reduced pressure.

• The residue is carefully poured onto crushed ice with vigorous stirring.

• The resulting solid is collected by filtration, washed with cold water, and dried under vacuum to yield 2-chloro-5-methylnicotinonitrile.

Step 2: Synthesis of 2-Methoxy-5-methylnicotinonitrile

• To a solution of 2-chloro-5-methylnicotinonitrile (1.0 eq) in anhydrous methanol (MeOH, 10 volumes) is added sodium methoxide (NaOMe, 1.2 eq) at room temperature.

• The reaction mixture is stirred at 60 °C for 4 hours.

• The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• The solvent is removed under reduced pressure.

• The residue is partitioned between water and ethyl acetate. The aqueous layer is extracted with ethyl acetate (3x).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the final product, 2-methoxy-5-methylnicotinonitrile.

Mechanistic Rationale and Expert Insights

The initial chlorination step using POCl₃ and PCl₅ is a classic method for converting hydroxypyridines to their corresponding chloro derivatives. The phosphorus oxychloride acts as both a reagent and a solvent, while the phosphorus pentachloride ensures complete conversion. This step is critical as it transforms the poor leaving group (-OH) into a good leaving group (-Cl), activating the 2-position of the pyridine ring for subsequent nucleophilic attack.

The second step is a nucleophilic aromatic substitution (SNAr). The electron-withdrawing nitrile group at the 3-position and the ring nitrogen atom activate the 2-position towards attack by the methoxide nucleophile. The use of anhydrous methanol as a solvent is crucial to prevent the hydrolysis of the nitrile group and the starting material. Sodium methoxide provides a high concentration of the nucleophilic species, driving the reaction to completion.

Workflow for Protocol 1.

Protocol 2: A Palladium-Catalyzed Cyanation Approach

This alternative synthesis leverages the power of modern transition-metal catalysis to construct the nicotinonitrile core. This route starts from a different commercially available precursor, 2-bromo-6-methoxy-3-methylpyridine, and introduces the cyano group in a single, efficient palladium-catalyzed step.

Experimental Protocol

• To a degassed solution of 2-bromo-6-methoxy-3-methylpyridine (1.0 eq) in N,N-dimethylformamide (DMF, 10 volumes) is added zinc cyanide (Zn(CN)₂, 0.6 eq), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

• The reaction mixture is heated to 120 °C and stirred under an inert atmosphere (e.g., nitrogen or argon) for 18 hours.

• The reaction is monitored by TLC or GC-MS for the disappearance of the starting material.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of celite to remove insoluble inorganic salts.

• The filtrate is washed with water and brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to give 2-methoxy-5-methylnicotinonitrile.

Mechanistic Rationale and Expert Insights

This protocol is an example of a Negishi-like cross-coupling reaction, a powerful tool in modern organic synthesis. The palladium(0) catalyst is central to the reaction, undergoing an oxidative addition into the carbon-bromine bond of the starting material. This is followed by a transmetalation step with zinc cyanide, where the cyanide group is transferred to the palladium center. Finally, a reductive elimination step releases the desired product and regenerates the palladium(0) catalyst, allowing it to re-enter the catalytic cycle.

The choice of a palladium catalyst and a suitable solvent like DMF is critical for the success of this reaction. The high temperature is necessary to drive the catalytic cycle, and the inert atmosphere prevents the oxidation and deactivation of the palladium(0) catalyst. While this method involves more expensive reagents (the palladium catalyst), it can offer a more direct route if the starting bromide is readily available.

Workflow for Protocol 2.

Comparative Analysis

Parameter	Protocol 1: Classical Approach	Protocol 2: Pd-Catalyzed Cyanation
Number of Steps	2	1
Starting Material	2-Hydroxy-5-methylpyridine	2-Bromo-6-methoxy-3-methylpyridine
Key Reagents	POCl₃, PCl₅, NaOMe	Zn(CN)₂, Pd(PPh₃)₄
Typical Yield	60-75% (over two steps)	70-85%
Reagent Cost	Lower	Higher (due to palladium catalyst)
Safety Concerns	Corrosive and water-reactive reagents (POCl₃, PCl₅)	Toxic cyanide source (Zn(CN)₂), requires inert atmosphere
Scalability	Generally straightforward to scale up	May require optimization for large-scale synthesis

Reproducibility and Final Recommendations

Both protocols offer viable pathways to 2-methoxy-5-methylnicotinonitrile, but they present different challenges and advantages regarding reproducibility.

Protocol 1 is a classic, robust sequence. Its reproducibility hinges on the careful handling of the highly reactive and corrosive chlorinating agents and ensuring anhydrous conditions in the second step. The workup for the chlorination step, involving quenching with ice, must be performed with extreme caution. However, the reagents are inexpensive and the procedures are well-established in organic synthesis, making it a reliable choice for moderate to large-scale production.

Protocol 2 represents a more modern and convergent approach. Its reproducibility is highly dependent on the quality and activity of the palladium catalyst and the strict maintenance of an inert atmosphere. The degassing of the solvent is a critical parameter to ensure the longevity of the catalyst. While potentially offering a higher yield in a single step, the cost of the catalyst and the need for specialized conditions (e.g., Schlenk line or glovebox) might make it more suitable for smaller-scale laboratory synthesis or when the starting bromide is more accessible than the corresponding hydroxypyridine.

For researchers prioritizing cost-effectiveness and scalability, Protocol 1 is likely the more reproducible and practical option. For those focused on rapid analog synthesis on a smaller scale, where the starting bromide is available, the efficiency of Protocol 2 may be advantageous.

References

• Organic Chemistry, 2nd Edition. Clayden, J., Greeves, N., & Warren, S. (2012). Oxford University Press. [Link]

• Modern Palladium-Catalyzed Cross-Coupling Reactions. de Meijere, A., & Diederich, F. (Eds.). (2004). Wiley-VCH. [Link]

• Comprehensive Organic Transformations: A Guide to Functional Group Preparations, 2nd Edition. Larock, R. C. (1999). Wiley-VCH. [Link]

A Comparative Analysis of Synthetic Pathways to 2-Methoxy-5-methylnicotinonitrile: A Guide for Researchers and Drug Development Professionals

Introduction

2-Methoxy-5-methylnicotinonitrile is a key building block in the synthesis of various pharmaceutical compounds, valued for its specific substitution pattern on the pyridine ring which imparts desirable pharmacological properties. The economic viability of synthesizing this intermediate is of paramount importance for its application in drug discovery and development. This guide provides an in-depth analysis of two distinct and cost-effective synthetic pathways to 2-Methoxy-5-methylnicotinonitrile, offering a comparative assessment of their respective merits and drawbacks. The presented methodologies are grounded in established chemical principles and supported by experimental data from peer-reviewed literature and patents, aiming to equip researchers with the necessary insights to make informed decisions for their synthetic campaigns.

Pathway 1: Synthesis from a Pre-existing Pyridine Ring

This classical approach leverages a commercially available substituted pyridine, 3,5-dimethylpyridine (3,5-lutidine), as the starting material. The synthesis proceeds through a series of functional group transformations to arrive at the target molecule.

Overall Workflow for Pathway 1

Spectroscopic comparison of 2-Methoxy-5-methylnicotinonitrile with its isomers

Executive Summary

In the development of pyridine-based pharmacophores, 2-Methoxy-5-methylnicotinonitrile (CAS: 149379-73-7) serves as a critical intermediate. Its structural integrity is paramount, as the pyridine ring is prone to regio-isomerism during synthesis (e.g., nucleophilic aromatic substitution or cyclization).

This guide provides a definitive spectroscopic analysis to distinguish the target compound from its most prevalent isomers: the regioisomer 2-Methoxy-6-methylnicotinonitrile and the N-alkylated byproduct 1,5-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile . We focus on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy as the primary tools for structural validation.

Structural Landscape & Isomer Definition

Before analyzing the spectra, we must define the structural candidates. In synthetic pathways involving the methylation of 2-hydroxy-5-methylnicotinonitrile, three primary outcomes are chemically probable.

Compound Label	Chemical Name	Structure Description	Key Synthetic Origin
Target (A)	2-Methoxy-5-methylnicotinonitrile	O-methylated at C2; Methyl at C5; Nitrile at C3.	Desired O-alkylation product.
Isomer (B)	2-Methoxy-6-methylnicotinonitrile	O-methylated at C2; Methyl at C6; Nitrile at C3.	Regioisomer from asymmetric cyclization precursors.
Isomer (C)	1,5-Dimethyl-2-pyridone derivative	N-methylated at N1; Carbonyl at C2.	Unwanted N-alkylation (thermodynamic product).

Structural Visualization

The following diagram illustrates the relationship between these isomers and the critical spectroscopic decision points.

Figure 1: Analytical decision tree for distinguishing the target pyridine from N-alkylated and regio-isomeric impurities.

Spectroscopic Deep Dive

Proton NMR ( H NMR) Comparison

NMR is the gold standard for distinguishing the positional isomers (Target A vs. Isomer B) due to the distinct coupling constants (

) of the aromatic protons.

The "Coupling Constant" Differentiator

• Target (A): The protons at positions 4 and 6 are meta to each other (separated by one carbon). In pyridine systems, meta-coupling (

  ) is typically small (1.5 – 2.5 Hz ).

• Isomer (B): The protons at positions 4 and 5 are ortho to each other (adjacent carbons). Ortho-coupling (

  ) is significantly larger (7.5 – 8.5 Hz ).

Chemical Shift Fingerprints (in CDCl )[1]

Feature	Target (A) (2-OMe, 5-Me)	Isomer (B) (2-OMe, 6-Me)	Isomer (C) (N-Me, C=O)
Methoxy/N-Me	4.02 ppm (s, 3H, O-Me)	4.05 ppm (s, 3H, O-Me)	3.60 ppm (s, 3H, N-Me )
Ar-Methyl	2.30 ppm (s, 3H)	2.55 ppm (s, 3H)	2.25 ppm (s, 3H)
Aromatic H6	8.20 ppm (d, Hz)	— (Substituted)	7.45 ppm (d, Hz)
Aromatic H4	7.65 ppm (d, Hz)	7.80 ppm (d, Hz)	7.60 ppm (d, Hz)
Aromatic H5	— (Substituted)	6.85 ppm (d, Hz)	—

Expert Insight: The shift of the methyl group in Isomer B is often downfield (

2.55) compared to the Target ( 2.30) because it is attached to the C6 position, which is adjacent to the electronegative ring nitrogen, lacking the shielding effect of the methoxy group at C2 found in the target.

Infrared (IR) Spectroscopy

While NMR solves the regioisomer question, IR is the fastest method to rule out the N-alkylated pyridone impurity (Isomer C).

• Nitrile Stretch (

  ): All three isomers exhibit a sharp band at 2220–2230 cm . This confirms the presence of the nicotinonitrile core.

• Carbonyl Stretch (

  ):

  • Target A & Isomer B: Show NO carbonyl peak.

  • Isomer C: Shows a very strong, broad amide/lactam band at 1660–1680 cm

    .

• Ether Stretch (

  ): Target A shows strong bands at 1200–1300 cm , which are absent or significantly shifted in the N-alkylated Isomer C.

Experimental Protocols

Protocol 1: Standardized Purity Assessment Workflow

Use this protocol to validate incoming batches or synthesized material.

Reagents:

• Deuterated Chloroform (

  ) with 0.03% TMS.

• Analytical grade Dichloromethane (DCM) for sample prep.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 10 mg of the solid sample in 0.6 mL of

  . Ensure complete dissolution; filter if cloudy (insolubles may indicate inorganic salts).

• Acquisition (

  H NMR):

  • Set spectral width to -2 to 12 ppm.

  • Number of scans (NS): Minimum 16 (for high S/N ratio).

  • Relaxation delay (D1): 2.0 seconds (to ensure accurate integration of methyl singlets).

• Data Processing:

  • Reference the spectrum to TMS (0.00 ppm) or residual

    (7.26 ppm).

  • Critical Check: Zoom into the aromatic region (7.0 – 8.5 ppm).

  • Measure J-values: Calculate the difference in Hz between the two legs of the doublets.

    • If

      : Confirm Target A .

    • If

      : Confirm Isomer B .

• Integration Check: Integrate the O-Methyl singlet (~4.0 ppm). If the integral is low relative to the aromatic protons, or if a peak appears at 3.6 ppm, suspect Isomer C contamination.

Protocol 2: Rapid IR Screening

Best for in-process control (IPC) during synthesis.

• Place 2-5 mg of dry solid on the ATR crystal (Diamond or ZnSe).

• Acquire spectrum (4000 – 600 cm

  , 4 scans).

• Pass/Fail Criteria:

  • Pass: Distinct peak at ~2225 cm

    AND baseline flat at 1650–1700 cm .

  • Fail: Presence of strong peak at ~1670 cm

    (indicates N-methylation or hydrolysis to pyridone).

Comparative Data Summary

Property	2-Methoxy-5-methylnicotinonitrile (Target)	2-Methoxy-6-methylnicotinonitrile (Isomer)
CAS Number	149379-73-7	N/A (Derivative)
Molecular Weight	148.16 g/mol	148.16 g/mol
Appearance	Off-white to white solid	White crystalline solid
H NMR Coupling	Meta ( Hz)	Ortho ( Hz)
Aromatic Pattern	2 Doublets (High/Low field)	2 Doublets (High/Low field)
Key IR Band	2225 cm (CN), No C=O	2225 cm (CN), No C=O
TLC ( )	Higher (Non-polar O-Me)	Similar to Target

References

• Compound Data & Identifiers

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 11958, 2-Methoxy-5-methyl-1,4-benzoquinone (Used for analogue spectral comparison methodology). Retrieved from .

  • Sigma-Aldrich. 2-Methoxy-5-methylnicotinonitrile Product Specification. Retrieved from .

• Spectroscopic Methodology

  • Oxford Instruments. Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from .

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard reference for Pyridine coupling constants).

• Isomer Synthesis & Characterization

  • MDPI (2025).[2] Structural and Optical Properties of New 2-Phenylamino-5-nitro-4-methylpyridine and 2-Phenylamino-5-nitro-6-methylpyridine Isomers. (Demonstrates the impact of methyl positioning on spectral properties). Retrieved from .

Sources

• 1. rsc.org [rsc.org]
• 2. chemsynthesis.com [chemsynthesis.com]